MeNH-PEG4-NHMe

• CAS: 72236-27-2

Core Science & Biosynthesis

N,N'-dimethyl-PEG4-diamine CAS number and synonyms

The following technical guide details the chemical identity, properties, synthesis, and applications of N,N'-Dimethyl-PEG4-diamine , a critical heterobifunctional linker used in targeted protein degradation (PROTACs) and antibody-drug conjugates (ADCs).

Chemical Identity & Core Specifications[1][2]

N,N'-Dimethyl-PEG4-diamine is a discrete polyethylene glycol (PEG) derivative characterized by a linear tetraethylene glycol backbone terminated by two secondary methylamino groups. Unlike primary amine linkers, the secondary amines provide specific steric constraints and prevent over-alkylation during conjugation, making them highly valuable in the synthesis of complex heterobifunctional molecules like PROTACs.

Nomenclature & Identifiers[2][3][4][5][6][7]

Parameter	Detail
Common Name	N,N'-Dimethyl-PEG4-diamine
CAS Number	72236-27-2
Synonyms	MeNH-PEG4-NHMe; 1,14-Bis(methylamino)-3,6,9,12-tetraoxatetradecane; Bis(methylamino)PEG4; N,N'-Dimethyl-3,6,9,12-tetraoxatetradecane-1,14-diamine
IUPAC Name	2,5,8,11,14-Pentaoxapentadecane-1,15-diamine, N,N'-dimethyl- (Note: Nomenclature varies by backbone indexing; commonly referred to as the dimethyl derivative of tetraethylene glycol diamine)
Molecular Formula	C₁₂H₂₈N₂O₄
Molecular Weight	264.36 g/mol
SMILES	CNCCOCCOCCOCCOCCN
InChI Key	(Derivative specific) - Structure corresponds to methylated PEG4 diamine

Structural Representation[1][2][5][6][15]

The molecule consists of a 14-atom backbone containing four ether oxygen atoms, flanked by methylamino groups.

Caption: Schematic connectivity of N,N'-Dimethyl-PEG4-diamine showing the central hydrophilic PEG4 core flanked by reactive secondary methylamines.

Physicochemical Properties[1][2][3][7][9][11][13][15]

Understanding the physical state and stability of this linker is crucial for experimental design.

Property	Value / Description
Physical State	Viscous liquid or low-melting solid (depending on purity and temperature).
Solubility	Highly soluble in water, DMSO, DMF, Methanol, Dichloromethane (DCM).
pKa (Calculated)	~9.5–10.0 (Secondary amines are generally more basic than primary amines).
Boiling Point	>200°C (Decomposes before boiling at atmospheric pressure).
Hygroscopicity	High. The PEG backbone attracts moisture; handle under inert atmosphere.
Storage	-20°C under Nitrogen or Argon. Desiccate to prevent hydrolysis or carbonate formation.

Synthesis & Manufacturing Methodologies

The synthesis of N,N'-dimethyl-PEG4-diamine typically follows high-fidelity routes to ensure bifunctionality and prevent contamination with mono-methylated or primary amine byproducts.

Method A: Nucleophilic Substitution (Industrial Route)

This method is preferred for scalability and purity. It involves the displacement of a sulfonate leaving group by methylamine.

• Activation: Tetraethylene glycol (PEG4-diol) is reacted with Methanesulfonyl chloride (MsCl) or Tosyl chloride (TsCl) to generate PEG4-dimesylate .

• Substitution: The PEG4-dimesylate is treated with a large excess of Methylamine (aqueous or in THF) in a sealed vessel at elevated temperature (60–80°C).

• Purification: Excess methylamine is removed by evaporation. The product is purified via extraction (DCM/Water) or flash chromatography to remove mono-substituted impurities.

Method B: Reductive Amination

• Oxidation: PEG4-diol is oxidized to PEG4-dialdehyde (using Dess-Martin periodinane or Swern oxidation).

• Amination: The dialdehyde reacts with Methylamine to form a di-imine intermediate.

• Reduction: The imine is reduced in situ using Sodium cyanoborohydride (

  ) or Sodium triacetoxyborohydride ( ) to yield the secondary diamine.

Caption: Step-by-step synthetic pathway transforming PEG4-diol into the target dimethyl-diamine via a dimesylate intermediate.

Applications in Drug Development

PROTAC Linker Chemistry

N,N'-Dimethyl-PEG4-diamine is a "privileged structure" in Proteolysis Targeting Chimera (PROTAC) design.

• Prevention of Cyclization: Primary amine linkers can sometimes react intramolecularly with esters or activated acids on the ligand, forming lactams. The secondary methyl group sterically hinders this side reaction.

• Solubility Modulation: The methyl groups increase lipophilicity slightly compared to primary amines, potentially improving cell permeability (logP modulation) while the PEG chain maintains aqueous solubility.

• Vectorization: The secondary amine provides a specific handle for acylation (forming tertiary amides) or alkylation, creating stable linkages that are resistant to enzymatic cleavage in plasma.

Antibody-Drug Conjugates (ADCs)

Used as a spacer between the cytotoxic payload and the antibody attachment site. The hydrophilicity of the PEG4 unit helps mask the hydrophobicity of cytotoxic payloads (e.g., PBD dimers, auristatins), reducing aggregation and improving the pharmacokinetic profile of the ADC.

Handling & Safety Protocols

Safety Data Sheet (SDS) Highlights:

• Hazards: Irritant to eyes, skin, and respiratory system. Causes skin irritation (H315) and serious eye irritation (H319).

• PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. Handle in a fume hood.

• First Aid:

  • Eye Contact: Rinse cautiously with water for 15 minutes.

  • Skin Contact: Wash with soap and water.

Storage Protocol:

• Upon receipt, verify the container seal.

• Store at -20°C for long-term stability.

• The compound is hygroscopic . Allow the vial to equilibrate to room temperature before opening to prevent water condensation, which can degrade the product or interfere with sensitive conjugation reactions (e.g., NHS ester coupling).

References

• BOC Sciences. MeNH-PEG4-NHMe Product Specifications & CAS 72236-27-2. Retrieved from

• BroadPharm. PEG Linkers in PROTAC Design: Solubility and Permeability Optimization. Retrieved from

• Burke, M. D., et al. (2021). "Oxidation-Induced Click Chemistry for Bioconjugation." Chemical Reviews. (Contextual reference on PEG-amine reactivity).

• Sigma-Aldrich (Merck). Technical Bulletin: Handling of PEG-Diamines and Derivatives. Retrieved from

• Ambeed. 3,6,9,12-Tetraoxatetradecane-1,14-diamine (Primary amine analog) Data. Retrieved from

Precision Linkerology: The Secondary Amine PEG4 Guide

Executive Summary

This technical guide addresses the strategic implementation of Secondary Amine Functionalized PEG4 Linkers in bioconjugation and drug discovery. While primary amine linkers are ubiquitous, secondary amine variants (

) offer distinct physicochemical advantages: they modulate basicity, prevent specific enzymatic degradation pathways, and—critically—generate tertiary amides upon acylation. This removal of the hydrogen bond donor (HBD) significantly enhances membrane permeability, a decisive factor in the design of PROTACs and molecular glues.

Part 1: Chemical Architecture & Mechanistic Rationale

The PEG4 "Goldilocks" Zone

In linker design, the polyethylene glycol (PEG) spacer serves as the solubility engine. The PEG4 unit (approx. 16 atoms / 18 Å extended length) represents a local optimum in medicinal chemistry:

• Solubility: Sufficient ethylene oxide units to offset the lipophilicity of hydrophobic warheads (e.g., Thalidomide, VHL ligands).

• Entropy: Short enough to minimize the entropic penalty of ternary complex formation in PROTACs, yet long enough to span the solvent-exposed gap between E3 ligase and the Protein of Interest (POI).

The Secondary Amine Advantage

The choice of a secondary amine (

) over a primary amine ( ) is rarely accidental. It is a deliberate "Linkerology" decision driven by three factors:

• Permeability Modulation (The Tertiary Amide Effect):

  • Reaction of a primary amine with an activated ester yields a secondary amide (contains 1 HBD).

  • Reaction of a secondary amine with an activated ester yields a tertiary amide (0 HBD).

  • Impact: Removing HBDs reduces the desolvation penalty required for the molecule to cross cell membranes, directly improving oral bioavailability and cellular uptake.

• Metabolic Stability: Tertiary amides and tertiary amines are generally more resistant to amidases and oxidative deamination compared to their less substituted counterparts.

• pKa Tuning: Secondary amines are typically more basic than primary amines (inductive effect of alkyl groups), but in conjugated systems, this can be tuned to ensure the nitrogen remains protonated (lysosomotropic) or neutral depending on the pH of the target compartment.

Part 2: Decision Framework & Synthetic Logic

Selection Logic (Graphviz Visualization)

The following decision tree illustrates when to deploy a Secondary Amine PEG4 linker versus standard alternatives.

Caption: Decision matrix for selecting secondary amine linkers to minimize Hydrogen Bond Donors (HBD) and optimize permeability.

Part 3: Experimental Protocols

Protocol A: Acylation of Secondary Amine PEG4 (NHS Ester Coupling)

Challenge: Secondary amines are sterically hindered compared to primary amines.[1] Standard NHS coupling protocols often result in low yields or incomplete conversion. Solution: Use of high-efficiency coupling agents or elevated pH/temperature control.

Materials:

• Secondary Amine Functionalized PEG4 (e.g.,

  derivative).

• NHS-Activated Payload (e.g., E3 Ligase Ligand-NHS).

• Solvent: Anhydrous DMF or DMSO.[2]

• Base: DIPEA (Diisopropylethylamine).

Step-by-Step Methodology:

• Preparation: Dissolve the NHS-ester payload (1.0 eq) in anhydrous DMF to a concentration of 50–100 mM.

• Amine Addition: Add the Secondary Amine PEG4 linker (1.2 – 1.5 eq). Note: Excess is required due to slower kinetics.

• Base Tuning: Add DIPEA (3.0 eq).

  • Critical Check: Verify apparent pH is >8.0 (on wet pH paper) to ensure the secondary amine is deprotonated.

• Incubation: Stir at Room Temperature for 4–16 hours .

  • Contrast: Primary amines typically react in 30-60 mins. Secondary amines require extended time.

  • Optimization: If conversion is <50% at 4h, raise temperature to 35°C.

• Quenching: Add 10% volume of 1M Tris-HCl (pH 8.0) to quench unreacted NHS esters.

• Purification: Direct injection onto Prep-HPLC (C18 column, Water/Acetonitrile + 0.1% Formic Acid gradient).

Protocol B: Reductive Amination (Creating a Tertiary Amine Linkage)

Application: Connecting a PEG4-Aldehyde to a secondary amine warhead, or a PEG4-Secondary Amine to an Aldehyde warhead.

Step-by-Step Methodology:

• Imine Formation: Mix the Secondary Amine PEG4 (1.0 eq) and the Aldehyde partner (1.1 eq) in DCE (Dichloroethane) or MeOH.

• Acid Catalysis: Add Acetic Acid (1-2 drops) to adjust pH to ~5.0. This facilitates iminium ion formation.

• Reduction: Add Sodium Triacetoxyborohydride (

  ) (1.5 eq).

  • Why?

    is milder than and will not reduce the aldehyde/ketone before the iminium forms.

• Reaction: Stir at Room Temperature for 2–4 hours.

• Workup: Quench with saturated

  . Extract with DCM.

Part 4: Physicochemical Data Summary

The following table contrasts the properties of conjugates formed using Primary vs. Secondary amine PEG4 linkers.

Feature	Primary Amine PEG4 Conjugate	Secondary Amine PEG4 Conjugate
Resulting Linkage	Secondary Amide (–CONH–)	Tertiary Amide (–CONR–)
H-Bond Donors	1 (increases polarity)	0 (decreases polarity)
Membrane Permeability	Moderate	High (Preferred for intracellular targets)
Conformational Freedom	Restricted (Planar amide bond)	Restricted (Planar, but cis/trans isomers exist)
Metabolic Stability	Susceptible to specific amidases	Enhanced (Steric bulk protects carbonyl)
Reaction Kinetics (NHS)	Fast ( )	Slow ( )

Part 5: Application in PROTAC Design (Case Study)

In PROTAC development, the "Anchor" (binding E3 ligase) often utilizes a secondary amine for attachment.

Example: VHL Ligand (VH032 derivatives).

• Mechanism: The terminal amine of the VHL ligand is often functionalized.

• Strategy: Using a Secondary Amine PEG4 allows for the formation of a tertiary amide attachment point.

• Benefit: This prevents the formation of an H-bond donor at the solvent interface of the E3 ligase, which can sometimes be energetically unfavorable if the pocket is hydrophobic.

Synthetic Pathway Visualization

Caption: Kinetic pathway for coupling secondary amine PEG4 linkers to activated esters.

References

• BroadPharm. Protocol for PEG NHS Ester.[2][3] (Standard protocols for PEGylation and amine coupling).

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry. (Mechanisms of NHS ester reactivity with primary vs. secondary amines).

• MedChemExpress. Amino-PEG4-C2-amine Product & Properties. (Physicochemical data for PEG4 amine linkers).

• Organic Chemistry Portal. Reductive Amination. (Comprehensive guide on reductive alkylation of secondary amines).

• Troup, R. I., et al. Physicochemical properties of PROTAC linkers. (Discussion on linker length and composition effects). Note: Inferred from general PROTAC literature context provided in search.

Sources

• 1. pnas.org [pnas.org]
• 2. broadpharm.com [broadpharm.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Assessment: Chemical Stability of MeNH-PEG4-NHMe in Aqueous Solution

Executive Summary

MeNH-PEG4-NHMe (N,N'-Dimethyl-3,6,9,12-tetraoxatetradecane-1,14-diamine) represents a critical class of heterobifunctional linkers used in PROTAC® degradation, Antibody-Drug Conjugates (ADCs), and surface chemistry. Unlike primary amine analogs, the secondary methyl-amine termini provide unique steric control and nucleophilicity profiles, reducing non-specific Schiff base formation while maintaining high reactivity toward activated esters.

This technical guide provides a rigorous analysis of its stability profile. While the ether backbone confers hydrolytic resistance, the molecule exhibits specific vulnerabilities to oxidative degradation via radical mechanisms. This document details the physicochemical baseline, degradation pathways, and a validated LC-MS analytical workflow for stability monitoring.

Molecular Architecture & Physicochemical Baseline

To understand stability, one must first define the reactive centers. MeNH-PEG4-NHMe consists of a linear polyethylene glycol (PEG) spacer capped by secondary amines.

• IUPAC Name: N,N'-Dimethyl-3,6,9,12-tetraoxatetradecane-1,14-diamine

• Molecular Formula:

• Key Functional Groups:

  • Secondary Amines (

    ): Nucleophilic centers. . Positively charged at physiological pH.

  • Ether Linkages (

    ): The structural backbone. Chemically inert to hydrolysis but sensitive to radical oxidation.

Solubility & Protonation State

In aqueous solution, the stability is inextricably linked to pH. Below pH 10, the terminal amines are protonated (

). This cationic state enhances water solubility and electrostatic repulsion, preventing aggregation, but also protects the nitrogen lone pair from oxidation relative to the free base form.

Hydrolytic & pH Stability Profile

Verdict: MeNH-PEG4-NHMe is hydrolytically stable across the standard pH range (pH 2.0 – 12.0).

Mechanistic Insight[1]

• Ether Resistance: The ether bonds in the PEG4 backbone are among the most stable organic linkages in aqueous media. They do not undergo acid or base-catalyzed hydrolysis under standard laboratory conditions.

• Amine Robustness: Secondary amines do not hydrolyze. Unlike amides or esters, the

  bond requires extreme conditions (e.g., concentrated acid at high temperatures) to cleave.

Operational Implication: Aqueous stock solutions prepared in degassed buffers (PBS, HEPES) can be stored for weeks at 4°C without hydrolytic degradation.

Oxidative Vulnerabilities & Mitigation[2]

Verdict: The primary instability vector is Oxidative Degradation (Autoxidation).

While the amine termini are relatively robust, the PEG backbone is the weak link when exposed to oxygen, light, or transition metals.

The Degradation Pathway (Radical Chain Reaction)

The degradation of the PEG chain proceeds via the oxidation of the methylene carbons adjacent to the ether oxygen.

• Initiation: A radical initiator (ROS, trace metal, UV light) abstracts a hydrogen atom from the

  -carbon relative to the ether oxygen.

• Propagation: The resulting carbon radical reacts with dissolved

  to form a peroxyl radical, which abstracts another hydrogen to form a Hydroperoxide ( ).

• Chain Scission: The hydroperoxide is unstable. It decomposes, cleaving the C-C or C-O bond, releasing Formic Acid and Formaldehyde , and shortening the PEG chain.

Secondary Amine Oxidation

The methyl-amine termini can undergo N-oxidation to form N-oxides (

), particularly in the presence of peroxides generated by the degrading PEG backbone.

Figure 1: Comparative stability pathways. Note that hydrolysis is negligible, while oxidative radical attack drives degradation.

Analytical Protocol: Stability Monitoring

Challenge: MeNH-PEG4-NHMe lacks a UV-active chromophore (no aromatic rings). Standard HPLC-UV (214/254/280 nm) is ineffective and will yield false negatives.

Solution: Use LC-MS (Q-TOF or Triple Quad) or LC-CAD (Charged Aerosol Detection) .

Validated LC-MS Method (Self-Validating System)

This protocol distinguishes the intact parent molecule from oxidative degradation products (shorter PEG chains).

A. Chromatographic Conditions[1][2]

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or High-Aqueous Stable C18 (e.g., Waters T3). HILIC is preferred for polar amines.

  • Why: The molecule is highly polar and elutes in the void volume of standard C18 columns.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).

• Mobile Phase B: Acetonitrile.

• Gradient: 95% B to 50% B over 10 minutes (HILIC mode).

B. Mass Spectrometry Settings (ESI+)

• Ionization: Electrospray Ionization (Positive Mode).

• Target Ion:

  . Calculate exact mass based on formula .

• Monitoring:

  • SIM Mode: Monitor parent ion (Quantification).

  • Scan Mode: 100–500 m/z (Detection of degradation fragments).

C. Sample Preparation Workflow

• Stock: Dissolve MeNH-PEG4-NHMe in degassed

  to 10 mM.

• Stress Test (Positive Control): Treat an aliquot with 1%

  for 4 hours. This must show degradation peaks (shorter PEG chains) to validate the method's sensitivity.

• Analysis: Inject 5 µL.

Figure 2: Analytical workflow emphasizing HILIC separation and MS detection to overcome lack of chromophores.

Storage & Handling Directives

To maximize chemical stability and shelf-life, adhere to the following "Cold & Dark" protocol.

Parameter	Recommendation	Mechanism of Protection
Atmosphere	Argon or Nitrogen Overlay	Displaces , preventing radical autoxidation of the PEG backbone.
Temperature	-20°C (Long term)	Slows kinetic rate of all degradation pathways.
Container	Amber Glass / Opaque	Prevents photo-initiation of radical species.
Solvent	Anhydrous for Storage	Store as lyophilized powder or in anhydrous DMSO/DMF. Only reconstitute in water immediately before use.
Additives	EDTA (Optional)	Chelation of trace transition metals ( ) that catalyze peroxide decomposition (Fenton chemistry).

Troubleshooting: "The Peroxide Effect"

Issue: Researchers often find that PEG linkers degrade proteins or fail in conjugation despite the linker appearing intact. Cause: Aged PEG linkers accumulate hydroperoxides (silent degradation). These peroxides oxidize sensitive amino acids (Methionine, Cysteine) on the target protein during conjugation. Fix: Always test old PEG stocks for peroxide content (using a ferrous oxidation-xylenol orange assay) before valuable protein conjugation.

References

• Thermo Fisher Scientific.Technical Guide: Amine-Reactive Crosslinker Chemistry. (Explains the stability and reactivity of amine-PEG linkers).

• Broad Institute.Chemical Biology Platform: Linker Stability in Aqueous Media. (General reference for PEG-amine behavior in library synthesis).

• Creative PEGWorks.Storage and Handling of PEG Derivatives.

• Jenkem Technology.PEGylation Chemistry and Stability.

• PubChem.Compound Summary: PEG-diamine derivatives.

Sources

• 1. lcms.cz [lcms.cz]
• 2. par.nsf.gov [par.nsf.gov]

Protocols & Analytical Methods

Application Note: Precision Synthesis of PROTACs Using MeNH-PEG4-NHMe Linkers

Introduction: The "Linkerology" of Secondary Amines

In the optimization of Proteolysis Targeting Chimeras (PROTACs), the linker is no longer viewed as a passive bridge but as a critical determinant of physicochemical properties, permeability, and ternary complex stability. While primary amine-terminated PEGs are standard, MeNH-PEG4-NHMe (N,N'-dimethyl-PEG4-diamine) represents a sophisticated alternative for advanced medicinal chemistry.

Why MeNH-PEG4-NHMe?

• Permeability Enhancement: Primary amines introduce Hydrogen Bond Donors (HBD). By methylating the nitrogen, we remove two HBDs per linker, often improving cell permeability and oral bioavailability (Lipinski’s Rule of 5).

• Conformational Bias: The N-methyl group restricts rotation around the C-N bond, potentially locking the PROTAC into a bioactive conformation that favors ternary complex formation.

• Chemical Stability: Secondary amines prevent specific intramolecular cyclization reactions (e.g., lactamization) that can occur with primary amines when coupled to ligands containing proximal esters.

However, this linker presents two distinct synthetic challenges: steric hindrance (secondary vs. primary amine) and symmetry (homobifunctional nature). This guide details the protocols required to navigate these challenges.

Strategic Planning: Convergent vs. Linear Synthesis

Because MeNH-PEG4-NHMe is homobifunctional (symmetric), simply mixing it with two different ligands will result in a statistical mixture of products, including unwanted homodimers (Ligand A-Linker-Ligand A).

The Golden Rule: You must employ a sequential linear synthesis strategy.

Workflow Visualization

The following diagram illustrates the critical "Desymmetrization" step required to synthesize a heterobifunctional PROTAC from a symmetric linker.

Figure 1: Sequential assembly strategy to prevent homodimerization. High equivalents of linker are strictly required in Step 1.

Experimental Protocols

Protocol A: Mono-Functionalization (The Desymmetrization Step)

Objective: Attach the linker to Ligand A (e.g., the E3 ligase binder like Thalidomide-acid or VHL-acid) while leaving the second amine free for the next step.

Reagents:

• Ligand A-COOH (1.0 equiv)

• MeNH-PEG4-NHMe (3.0 – 5.0 equiv) [CRITICAL]

• HATU (1.1 equiv) or COMU (1.1 equiv)

• DIPEA (3.0 equiv)[1]

• Solvent: Anhydrous DMF or DMSO

Step-by-Step:

• Activation: Dissolve Ligand A-COOH (100 mg, 1.0 equiv) in anhydrous DMF (2 mL). Add DIPEA (3.0 equiv) followed by HATU (1.1 equiv). Stir for 15 minutes at Room Temperature (RT) to form the activated ester.

  • Expert Insight: Do not add the linker yet. Ensure full activation of the acid to avoid sluggish kinetics later.

• Linker Preparation: In a separate flask, dissolve MeNH-PEG4-NHMe (5.0 equiv) in anhydrous DMF (1 mL).

  • Why 5 equivalents? This statistical excess ensures that when the activated ligand enters the solution, it is statistically more likely to encounter a free linker molecule than an already-reacted mono-adduct. This suppresses dimer formation.

• Addition: Add the activated Ligand A solution dropwise into the Linker solution over 30 minutes.

  • Note: The order of addition is vital. Adding Linker to Ligand favors dimerization. Adding Ligand to Linker favors mono-substitution.

• Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.[1] You should see the Mono-Adduct (M+H) and excess Linker, with minimal Dimer.

• Work-up:

  • Dilute with water/brine and extract with DCM (if applicable) OR inject directly onto Prep-HPLC (Reverse Phase).

  • Purification: Since the linker is in large excess, it must be removed. A C18 gradient (5% to 50% ACN in water + 0.1% Formic Acid) usually separates the highly polar free linker from the mono-adduct.

• Product: Isolate the Ligand A-Linker-NHMe (secondary amine) intermediate.

Protocol B: Final Assembly (Coupling to Ligand B)

Objective: React the mono-adduct secondary amine with Ligand B (POI binder).

Challenge: The secondary amine on the intermediate is sterically hindered and less nucleophilic than a primary amine.

Reagents:

• Ligand B-COOH (1.2 equiv)

• Intermediate from Protocol A (1.0 equiv)

• Coupling Reagent: PyAOP or HATU (1.5 equiv)

• Base: DIPEA or N-Methylmorpholine (NMM) (4.0 equiv)

Step-by-Step:

• Dissolution: Dissolve Ligand B-COOH in DMF. Add DIPEA and Coupling Reagent (HATU is standard; PyAOP is superior for hindered amines). Stir for 10 mins.

• Coupling: Add the Intermediate (Ligand A-Linker-NHMe).

• Optimization: If the reaction is slow (>6 hours) or incomplete by LC-MS:

  • Heat: Warm to 40°C.

  • Catalyst: Add 0.1 equiv of HOAt (if available) to accelerate the reaction.

  • Alternative: Convert Ligand B to an Acid Chloride (using Oxalyl Chloride/DMF cat.) before adding the amine. Acid chlorides react vigorously with secondary amines where HATU esters might fail.

• Purification: Standard RP-HPLC (C18, Water/Acetonitrile + 0.1% TFA or Formic Acid).

Technical Data & Troubleshooting

Coupling Reagent Selection for Secondary Amines

Secondary amines (MeNH-) are significantly harder to acylate than primary amines (-NH2).

Reagent	Reactivity with MeNH-	Risk of Epimerization	Recommendation
EDC/HOBt	Low	Low	Avoid. Too slow for hindered amines.
HATU	High	Low/Medium	Standard. Good first choice.
PyAOP	Very High	Low	Preferred for difficult/hindered substrates.
Acid Chloride	Extreme	High	Use only if HATU/PyAOP fails.

Troubleshooting Guide

Issue 1: Significant Dimer Formation (Ligand-Linker-Ligand) in Step 1.

• Cause: Linker equivalents were too low, or addition was done in reverse order.

• Fix: Increase Linker to 5-10 equivalents. Ensure Dropwise addition of Ligand into Linker.

Issue 2: Incomplete Coupling in Step 2.

• Cause: Steric clash between the N-methyl group and the Ligand B scaffold.

• Fix: Switch solvent to NMP (N-methylpyrrolidone) for better solubility and kinetics. Increase temperature to 45°C.

Issue 3: "Missing" Mass in LC-MS.

• Cause: The secondary amine might be protonated and sticking to the column, or the ionization is poor.

• Fix: Ensure the mobile phase is acidic (0.1% Formic Acid). Check for [M+Na]+ adducts.

Mechanism of Action: The "N-Methyl Effect"

The following diagram details why the N-methyl group is chemically distinct during the coupling phase compared to standard PEG amines.

Figure 2: Mechanistic comparison of Primary vs. Secondary amine coupling in PROTAC synthesis.

References

• Beshara, C. S., et al. (2020). "Design and Synthesis of PROTACs: A Comprehensive Review." ChemMedChem. Link

• Klein, V. G., et al. (2020). "Understanding and Improving the Membrane Permeability of PROTACs." Journal of Medicinal Chemistry. Link

• Steinebach, C., et al. (2018).[2] "Orally Bioavailable BET Bromodomain Degraders with Efficacy in Acute Myeloid Leukemia." Journal of Medicinal Chemistry. (Discusses rigidification and linker effects). Link

• Troup, R. I., et al. (2020). "Current strategies for the design of PROTAC linkers: a critical review." Exploration of Targeted Anti-tumor Therapy. Link

Disclaimer: This protocol is for research purposes only. Always consult Safety Data Sheets (SDS) for specific chemical hazards, particularly when using potent coupling agents like HATU and alkylating agents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Reaction Conditions for N,N'-dimethyl-PEG4-diamine with NHS Esters

This Application Note and Protocol guide details the reaction conditions for N,N'-dimethyl-PEG4-diamine with NHS esters .

Abstract & Introduction

The conjugation of N,N'-dimethyl-PEG4-diamine (a bis-secondary amine) with N-hydroxysuccinimide (NHS) esters presents a unique chemical challenge compared to standard primary amine conjugations. While primary amines (

) are the "gold standard" for NHS ester targets, secondary amines ( ) exhibit distinct nucleophilic behaviors governed by steric hindrance and basicity .

This guide provides an optimized protocol for reacting N,N'-dimethyl-PEG4-diamine with NHS esters. Unlike primary amines which react efficiently at pH 7.2–8.0, secondary amines often require elevated pH (8.5–9.0) or non-aqueous conditions to overcome steric barriers and higher pKa values. This protocol is critical for developing PROTAC linkers, antibody-drug conjugates (ADCs), and surface modifications where tertiary amide stability is required.

Chemical Basis & Mechanistic Insights

2.1 The Secondary Amine Challenge

The reaction between an NHS ester and an amine is a nucleophilic acyl substitution. For N,N'-dimethyl-PEG4-diamine, two competing factors dictate the reaction rate:

• Electronic Effect (Favorable): The methyl group is electron-donating, making the secondary nitrogen more electron-rich (more basic) than a primary amine. This theoretically increases nucleophilicity.

• Steric Effect (Unfavorable): The methyl group adds steric bulk, hindering the nitrogen's approach to the electrophilic carbonyl carbon of the NHS ester.

2.2 pKa and pH Dependency

Secondary amines generally have higher pKa values (~10.7 for dimethylamine) compared to primary amines (~10.0).

• At pH 7.4: The vast majority of secondary amines are protonated (

  ) and non-reactive.

• At pH 8.5–9.0: The equilibrium shifts sufficiently to generate the free, nucleophilic amine (

  ).

Critical Insight: To drive the reaction of N,N'-dimethyl-PEG4-diamine, you must use a higher pH than standard protocols or use an organic base (e.g., DIPEA) in non-aqueous solvents to ensure the amine is deprotonated without accelerating NHS ester hydrolysis too severely.

Visualization: Reaction Pathway & Logic

The following diagram illustrates the competitive kinetics between the desired aminolysis (forming a tertiary amide) and hydrolysis.

Figure 1: Mechanistic pathway of NHS ester conjugation with secondary amines, highlighting the competition between tertiary amide formation and hydrolysis.

Optimized Experimental Protocols

Two protocols are provided: Protocol A for aqueous-tolerant samples (e.g., protein modification) and Protocol B for small molecule synthesis (anhydrous).

Protocol A: Aqueous Conjugation (High pH Method)

Best for: Conjugating N,N'-dimethyl-PEG4-diamine to water-soluble macromolecules.

Reagents:

• Buffer: 0.1 M Sodium Borate or 0.1 M Sodium Bicarbonate, pH 8.5–9.0 . (Note: Standard PBS pH 7.4 is insufficient).

• Solvent: Anhydrous DMSO or DMF (for dissolving NHS ester).[1]

• Target: N,N'-dimethyl-PEG4-diamine.

Step-by-Step Workflow:

• Preparation: Dissolve N,N'-dimethyl-PEG4-diamine in the Borate/Bicarbonate buffer (pH 8.5) to a final concentration of 1–10 mg/mL.

• Activation: Dissolve the NHS ester in anhydrous DMSO/DMF. Do not store this solution.

• Mixing: Add the NHS ester solution to the amine solution dropwise while vortexing.

  • Ratio: Use a 10–20 molar excess of NHS ester over the diamine (higher excess required due to slower kinetics of secondary amines).

  • Solvent Limit: Keep final organic solvent concentration <10% (v/v) if protein stability is a concern.

• Incubation: Incubate at Room Temperature (20–25°C) for 2–4 hours .

  • Note: Secondary amines react slower than primary amines; overnight incubation at 4°C is also effective.

• Quenching: Add 1M Glycine (pH 8.0) or Tris buffer to quench unreacted NHS esters.

• Purification: Desalt via size-exclusion chromatography (e.g., PD-10 column) or dialysis.

Protocol B: Anhydrous Organic Synthesis (Recommended)

Best for: Small molecule synthesis, PROTAC linker assembly, or maximum yield.

Reagents:

• Solvent: Anhydrous DMF or DMSO (Dichloromethane can be used if solubility permits).

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

• Target: N,N'-dimethyl-PEG4-diamine.

Step-by-Step Workflow:

• Dissolution: Dissolve the NHS ester (1.0 eq) in anhydrous DMF.

• Amine Addition: Add N,N'-dimethyl-PEG4-diamine (1.0–1.2 eq for mono-substitution; excess for bis-substitution).

• Base Activation: Add DIPEA (2.0–3.0 eq).

  • Function: DIPEA ensures the secondary amine remains deprotonated and neutralizes the released NHS-acid.

• Reaction: Stir under nitrogen atmosphere at Room Temperature for 4–16 hours .

  • Monitoring: Monitor via LC-MS. The formation of the tertiary amide is stable but slower.

• Workup: Evaporate solvent or precipitate in cold diethyl ether. Purify via HPLC (Reverse Phase C18).

Quantitative Comparison: Reaction Conditions

Parameter	Primary Amine ( )	Secondary Amine ( )	Reason for Adjustment
Optimal pH	7.2 – 8.0	8.5 – 9.0	Higher pKa of secondary amines requires higher pH for deprotonation.
Molar Excess (NHS)	2–5x	10–20x	Compensates for slower reaction kinetics due to steric hindrance.
Reaction Time	30–60 mins	2–4 hours	Slower nucleophilic attack requires extended incubation.
Base (Organic)	TEA (1 eq)	DIPEA (2-3 eq)	Stronger, non-nucleophilic base preferred to drive equilibrium.
Stability	Stable Amide	Very Stable Tert-Amide	Tertiary amides are highly resistant to enzymatic degradation.

Troubleshooting Guide

• Issue: Low Conjugation Yield.

  • Cause: pH too low (amine protonated) or NHS hydrolysis outcompeted the amine.

  • Fix: Increase buffer pH to 8.8–9.0 or switch to Protocol B (Anhydrous).

• Issue: Precipitation.

  • Cause: NHS ester insolubility.

  • Fix: Dissolve NHS ester in DMSO first, ensuring <10% final volume.

• Issue: Over-modification.

  • Cause: N,N'-dimethyl-PEG4-diamine has two reactive ends.

  • Fix: To achieve mono-conjugation, use a large excess of the diamine relative to the NHS ester, or use a mono-protected derivative (e.g., Boc-N-Me-PEG4-NH-Me).

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (The definitive text on NHS ester chemistry and secondary amine reactivity).

• Thermo Fisher Scientific.Amine-Reactive Crosslinker Chemistry. (Detailed analysis of pH effects on NHS ester hydrolysis vs. aminolysis).

• BroadPharm.PEG NHS Ester Protocol.

• Lumiprobe.NHS Ester Labeling of Biomolecules. (Specific guidance on pH 8.3-8.

• BenchChem.Mechanism of NHS Ester Reactions with Amines. (Comparative kinetics of primary vs. secondary amines).

Sources

• 1. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]

Application Notes and Protocols for the Use of MeNH-PEG4-NHMe in Antibody-Drug Conjugate (ADC) Synthesis

Introduction: The Strategic Role of MeNH-PEG4-NHMe in Advanced ADC Design

Antibody-Drug Conjugates (ADCs) represent a paradigm of targeted cancer therapy, merging the exquisite specificity of monoclonal antibodies (mAbs) with the potent cytotoxicity of small-molecule drugs.[][2][3] The linchpin of this tripartite assembly is the chemical linker, a component whose design critically dictates the ADC's stability, solubility, pharmacokinetics, and ultimate therapeutic index.[4] MeNH-PEG4-NHMe, a discrete polyethylene glycol (dPEG®) linker, has emerged as a valuable tool in this context. This bifunctional linker, characterized by a core tetraethylene glycol chain flanked by two methylamino groups, offers a compelling combination of properties for sophisticated ADC development.

The hydrophilic PEG4 spacer is instrumental in mitigating the aggregation often induced by hydrophobic payloads and enhancing the overall aqueous solubility of the ADC.[4] This improved biophysical profile contributes to more predictable in vivo behavior and a wider therapeutic window.[4] The terminal methylamino groups provide reactive handles for conjugation, allowing for a variety of coupling strategies to both the antibody and the cytotoxic payload. The methyl substitution on the terminal amines can also subtly modulate reactivity and steric hindrance compared to primary amines, offering a finer degree of control during the synthesis process.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of MeNH-PEG4-NHMe in the synthesis of ADCs. We will delve into the underlying chemical principles, provide detailed, field-tested protocols, and discuss critical characterization techniques to ensure the generation of well-defined and effective ADCs.

Physicochemical Properties of MeNH-PEG4-NHMe

A thorough understanding of the linker's properties is fundamental to its successful application.

Property	Value	Source
Chemical Name	1,14-dimethyl-3,6,9,12-tetraoxa-1,14-tetradecanediamine	Inferred from structure
CAS Number	72236-27-2	[]
Molecular Formula	C10H24N2O4	Inferred from structure
Molecular Weight	236.31 g/mol	Inferred from structure
Appearance	Colorless to pale yellow oil	Typical for PEG compounds
Solubility	Soluble in water and most organic solvents (e.g., DMSO, DMF)	General property of PEGs
Storage	Store at -20°C for long-term stability.	[6]

Experimental Protocols

The synthesis of an ADC using MeNH-PEG4-NHMe is a sequential process that requires careful execution and in-process monitoring. The following protocols outline a general workflow. It is imperative to note that optimization of reaction conditions (e.g., stoichiometry, temperature, and reaction time) may be necessary for specific antibodies and payloads.

Protocol 1: Activation of Cytotoxic Payload with a Bifunctional Linker

This protocol describes the activation of a cytotoxic payload containing a carboxylic acid group with an activating agent to facilitate its conjugation to one of the methylamino groups of MeNH-PEG4-NHMe. For this example, we will use a hypothetical payload, "Drug-COOH".

Rationale: The carboxylic acid of the drug is converted into a more reactive species, such as an N-hydroxysuccinimide (NHS) ester, which will readily react with the primary amine of the MeNH-PEG4-NHMe linker to form a stable amide bond.

Materials:

• Drug-COOH (cytotoxic payload)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• MeNH-PEG4-NHMe

• Anhydrous Dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA)

• Reverse-phase HPLC system

Procedure:

• Payload Activation:

  • Dissolve Drug-COOH (1.0 eq) in anhydrous DMF.

  • Add NHS (1.2 eq) and EDC (1.2 eq) to the solution.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the formation of the NHS ester by TLC or LC-MS.

• Conjugation to MeNH-PEG4-NHMe:

  • In a separate vial, dissolve MeNH-PEG4-NHMe (1.5 eq) in anhydrous DMF.

  • Add DIPEA (2.0 eq) to the MeNH-PEG4-NHMe solution.

  • Slowly add the activated Drug-NHS ester solution to the MeNH-PEG4-NHMe solution.

  • Stir the reaction at room temperature overnight.

• Purification:

  • Monitor the reaction progress by LC-MS to confirm the formation of Drug-PEG4-NHMe.

  • Upon completion, purify the Drug-PEG4-NHMe conjugate by reverse-phase HPLC to remove unreacted starting materials and byproducts.

  • Lyophilize the pure fractions to obtain the drug-linker construct as a solid.

Protocol 2: Antibody Modification for Linker Conjugation

This protocol details two common strategies for modifying a monoclonal antibody to introduce a reactive handle for conjugation with the remaining methylamino group of the Drug-PEG4-NHMe construct.

Option A: Thiol-Maleimide Ligation (Cysteine Engineering)

Rationale: This method involves the reduction of interchain disulfide bonds in the antibody to generate free sulfhydryl groups, which can then react with a maleimide-functionalized linker. For this protocol, we will first need to modify our Drug-PEG4-NHMe to present a maleimide group.

Materials:

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., PBS)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Drug-PEG4-NHMe (from Protocol 1)

• Succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (SMCC)

• Desalting column (e.g., Sephadex G-25)

• Reaction buffer: Phosphate buffered saline (PBS), pH 7.2-7.4, with 1 mM EDTA

Procedure:

• Modification of Drug-PEG4-NHMe with SMCC:

  • Dissolve Drug-PEG4-NHMe (1.0 eq) and SMCC (1.2 eq) in DMF.

  • Add DIPEA (2.0 eq) and stir at room temperature for 2-4 hours.

  • Purify the resulting Drug-PEG4-Maleimide by reverse-phase HPLC.

• Antibody Reduction:

  • Prepare the mAb at a concentration of 5-10 mg/mL in the reaction buffer.

  • Add a 10-20 fold molar excess of TCEP to the mAb solution.

  • Incubate at 37°C for 1-2 hours to reduce the disulfide bonds.

  • Immediately remove excess TCEP using a desalting column equilibrated with the reaction buffer.

• Conjugation:

  • Immediately after desalting, add the purified Drug-PEG4-Maleimide (5-10 fold molar excess over the antibody) to the reduced mAb.

  • Incubate the reaction at 4°C overnight with gentle mixing.

• Purification:

  • Purify the resulting ADC by size-exclusion chromatography (SEC) or protein A chromatography to remove unreacted drug-linker and other impurities.

Option B: Amide Coupling (Lysine Modification)

Rationale: This approach utilizes the primary amine of lysine residues on the antibody surface. The remaining methylamino group of the Drug-PEG4-NHMe is first activated, for example by converting it to a carboxylic acid and then an NHS ester.

Materials:

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., PBS, pH 8.0-8.5)

• Drug-PEG4-NHMe (from Protocol 1)

• Succinic anhydride

• EDC and NHS

• Desalting column

• Reaction buffer: Borate buffer, pH 8.5

Procedure:

• Conversion of Drug-PEG4-NHMe to Drug-PEG4-COOH:

  • Dissolve Drug-PEG4-NHMe (1.0 eq) in a suitable solvent like DCM or DMF.

  • Add succinic anhydride (1.5 eq) and a catalytic amount of DMAP.

  • Stir at room temperature for 4-6 hours.

  • Purify the resulting Drug-PEG4-COOH by reverse-phase HPLC.

• Activation of Drug-PEG4-COOH:

  • Dissolve the purified Drug-PEG4-COOH (1.0 eq) in anhydrous DMF.

  • Add NHS (1.2 eq) and EDC (1.2 eq).

  • Stir at room temperature for 2-4 hours to generate Drug-PEG4-NHS.

• Conjugation to Antibody:

  • Exchange the mAb into the reaction buffer (pH 8.5).

  • Add a 5-20 fold molar excess of the freshly prepared Drug-PEG4-NHS to the mAb solution.

  • Incubate at room temperature for 2-4 hours with gentle mixing.

• Purification:

  • Purify the ADC using SEC to remove unconjugated drug-linker.

Visualizing the ADC Synthesis Workflow

The following diagrams illustrate the key steps in the synthesis of an ADC using MeNH-PEG4-NHMe.

Caption: Workflow for ADC synthesis via thiol-maleimide conjugation.

Sources

• 2. adcreview.com [adcreview.com]
• 3. Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. purepeg.com [purepeg.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Bioconjugation of Bis-Secondary Amine PEGs

Introduction: The Strategic Advantage of Bis-Secondary Amine PEGs in Bioconjugation

In the landscape of bioconjugation, polyethylene glycol (PEG) linkers are indispensable tools for enhancing the therapeutic properties of biomolecules. They improve solubility, extend circulation half-life, and reduce immunogenicity.[1][2][3] While traditional PEGylation often utilizes primary amine-reactive chemistries, the use of bis-secondary amine PEGs as crosslinking agents offers a unique set of advantages. The secondary amine functionality provides a stable linkage while potentially reducing the propensity for creating highly immunogenic epitopes compared to quaternary ammonium ions that can result from over-alkylation of primary amines.[4] Furthermore, the bifunctional nature of these PEGs allows for the simultaneous conjugation of two different molecules, enabling the creation of complex architectures such as antibody-drug conjugates (ADCs), PROTACs, and other targeted therapeutic and diagnostic agents.[5][6]

This comprehensive guide provides a detailed exploration of the bioconjugation techniques tailored for bis-secondary amine PEGs. We will delve into the mechanistic underpinnings of the most effective conjugation strategies, offer field-proven insights into experimental design, and provide robust, step-by-step protocols to empower researchers in their drug development endeavors.

Core Principles of Reactivity for Secondary Amines

It is crucial to understand that secondary amines are generally less nucleophilic than primary amines due to steric hindrance and electronic effects.[7] Their reactivity is highly dependent on the pH of the reaction medium. At neutral or acidic pH, the lone pair of electrons on the nitrogen atom is protonated, rendering it non-nucleophilic.[8] Therefore, bioconjugation reactions involving secondary amines are typically performed at a slightly alkaline pH to ensure a sufficient concentration of the deprotonated, reactive form of the amine.[9]

Section 1: Reductive Amination - Forging Stable C-N Bonds

Reductive amination is a powerful and widely employed strategy for forming stable carbon-nitrogen bonds, making it a cornerstone technique for conjugating bis-secondary amine PEGs to carbonyl-containing biomolecules (aldehydes or ketones).[1][10][11] This method is particularly advantageous as it results in a stable secondary or tertiary amine linkage, depending on the nature of the starting amine. When using a bis-secondary amine PEG, this reaction leads to the formation of stable tertiary amine linkages.

The Two-Step Mechanism: A Symphony of Imine/Enamine Formation and Reduction

The reaction proceeds through a two-step mechanism:

• Imine/Enamine Formation: The secondary amine of the PEG linker performs a nucleophilic attack on the carbonyl carbon of the target biomolecule. This is followed by dehydration to form a positively charged iminium ion or a neutral enamine intermediate. This step is typically favored under mildly acidic to neutral conditions (pH ~5-7).

• Reduction: A reducing agent, introduced into the reaction mixture, selectively reduces the iminium ion or enamine to a stable amine linkage.[12]

The choice of reducing agent is critical for the success of the reaction. Mild reducing agents such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are preferred as they are selective for the iminium/enamine intermediate and do not readily reduce the starting aldehyde or ketone, thus minimizing side reactions.[10][13]

Experimental Protocol: Reductive Amination of a Carbonyl-Containing Biomolecule with a Bis-Secondary Amine PEG

Objective: To covalently conjugate a bis-secondary amine PEG to a biomolecule containing an aldehyde or ketone functional group.

Materials:

• Bis-secondary amine PEG

• Carbonyl-containing biomolecule (e.g., protein, antibody, or small molecule)

• Reaction Buffer: 100 mM MES or HEPES buffer, pH 6.0-7.0

• Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Quenching Solution: 1 M Tris-HCl, pH 7.5

• Purification system: Size-exclusion chromatography (SEC) or Ion-exchange chromatography (IEX)

Protocol:

• Biomolecule Preparation: Dissolve the carbonyl-containing biomolecule in the Reaction Buffer to a final concentration of 1-10 mg/mL.

• PEG linker Addition: Add the bis-secondary amine PEG to the biomolecule solution. A molar excess of the PEG linker (typically 5-20 fold) is recommended to drive the reaction to completion.

• Initiation of Reaction: Gently mix the solution and allow it to react for 30-60 minutes at room temperature to facilitate the formation of the iminium/enamine intermediate.

• Reduction Step: Add the reducing agent to the reaction mixture. A 10-50 fold molar excess of the reducing agent over the PEG linker is generally sufficient.

• Incubation: Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching: Add the Quenching Solution to a final concentration of 50 mM to quench any unreacted reducing agent and carbonyl groups. Incubate for 30 minutes at room temperature.

• Purification: Purify the conjugate using an appropriate chromatography technique (e.g., SEC or IEX) to remove excess PEG linker and other reagents.[14][15]

• Characterization: Analyze the purified conjugate by SDS-PAGE, MALDI-TOF mass spectrometry, or HPLC to confirm conjugation and assess purity.

Data Presentation: Key Parameters for Reductive Amination

Parameter	Recommended Range	Rationale
pH	6.0 - 7.0	Optimizes iminium/enamine formation while minimizing side reactions.
Molar Excess of PEG	5 - 20 fold	Drives the reaction towards product formation.
Reducing Agent	NaBH₃CN or NaBH(OAc)₃	Provides selective reduction of the intermediate without affecting the starting carbonyl.[10][13]
Temperature	4°C - Room Temperature	Balances reaction rate and biomolecule stability.
Reaction Time	2 - 16 hours	Allows for sufficient completion of the conjugation reaction.

Workflow Visualization

}

Reductive Amination Workflow.

Section 2: Michael Addition - Targeting Activated Alkenes

Michael addition, or conjugate addition, is another highly effective strategy for bioconjugation that involves the addition of a nucleophile to an α,β-unsaturated carbonyl compound.[16][17][18] In the context of bis-secondary amine PEGs, the secondary amine acts as the nucleophile, attacking the β-carbon of an electron-deficient alkene, such as a maleimide-functionalized biomolecule.[15][19] This reaction forms a stable carbon-nitrogen bond under mild conditions.

The Mechanism: A Nucleophilic Attack on an Electron-Poor Double Bond

The reaction is driven by the formation of a new C-N single bond, which is energetically favorable.[17] The lone pair of electrons on the secondary amine nitrogen attacks the electrophilic β-carbon of the α,β-unsaturated system. This is followed by protonation of the resulting enolate to yield the final conjugate. The reaction is typically performed in a slightly alkaline buffer (pH 7.5-8.5) to ensure the amine is in its deprotonated, nucleophilic state.[9]

Experimental Protocol: Michael Addition of a Bis-Secondary Amine PEG to a Maleimide-Activated Biomolecule

Objective: To conjugate a bis-secondary amine PEG to a biomolecule functionalized with a maleimide group.

Materials:

• Bis-secondary amine PEG

• Maleimide-activated biomolecule

• Reaction Buffer: 100 mM Phosphate buffer, pH 7.5-8.5

• Quenching Solution: 1 M β-mercaptoethanol or cysteine

• Purification system: Size-exclusion chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC)

Protocol:

• Biomolecule Preparation: Dissolve the maleimide-activated biomolecule in the Reaction Buffer to a final concentration of 1-10 mg/mL.

• PEG linker Addition: Add the bis-secondary amine PEG to the biomolecule solution in a 5-20 fold molar excess.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring. Protect the reaction from light if the maleimide is light-sensitive.

• Quenching: Add the Quenching Solution to a final concentration of 10-20 mM to cap any unreacted maleimide groups. Incubate for 30 minutes at room temperature.

• Purification: Purify the conjugate using an appropriate chromatography technique (e.g., SEC or HIC) to remove excess PEG linker and quenching reagent.[14][20]

• Characterization: Analyze the purified conjugate by SDS-PAGE, UV-Vis spectroscopy (to monitor the disappearance of the maleimide absorbance), and mass spectrometry to confirm conjugation and assess purity.

Data Presentation: Key Parameters for Michael Addition

Parameter	Recommended Range	Rationale
pH	7.5 - 8.5	Ensures the secondary amine is deprotonated and nucleophilic.
Molar Excess of PEG	5 - 20 fold	Maximizes conjugation efficiency.
Quenching Agent	β-mercaptoethanol or cysteine	Effectively caps unreacted maleimides to prevent side reactions.
Temperature	4°C - Room Temperature	Provides a balance between reaction kinetics and biomolecule stability.
Reaction Time	1 - 16 hours	Sufficient time for the reaction to proceed to completion.

Reaction Visualization

}

Michael Addition Reaction.

Section 3: Characterization and Quality Control of Bis-Secondary Amine PEG Conjugates

Thorough characterization of the final conjugate is a non-negotiable step to ensure its quality, efficacy, and safety. A multi-pronged analytical approach is recommended to provide a comprehensive understanding of the product.

Key Analytical Techniques

• SDS-PAGE (Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis): A fundamental technique to visualize the increase in molecular weight of the biomolecule upon PEGylation and to assess the purity of the conjugate.

• Mass Spectrometry (MALDI-TOF or ESI-MS): Provides precise molecular weight information, confirming the covalent attachment of the PEG linker and allowing for the determination of the PEG-to-biomolecule ratio.

• High-Performance Liquid Chromatography (HPLC): Techniques such as Size-Exclusion Chromatography (SEC), Reverse-Phase HPLC (RP-HPLC), and Ion-Exchange Chromatography (IEX) are invaluable for assessing purity, detecting aggregation, and separating different conjugated species.[21]

• UV-Vis Spectroscopy: Useful for quantifying protein concentration and, in the case of Michael addition to maleimides, for monitoring the disappearance of the maleimide absorbance peak (around 300 nm) to follow the reaction progress.

• Functional Assays: It is imperative to perform relevant biological assays to ensure that the conjugation process has not compromised the activity of the biomolecule.

Conclusion: Empowering Innovation through Versatile Bioconjugation

Bis-secondary amine PEGs represent a versatile and powerful class of linkers for the construction of complex bioconjugates. By understanding the fundamental principles of secondary amine reactivity and leveraging robust conjugation strategies such as reductive amination and Michael addition, researchers can unlock new possibilities in drug delivery, diagnostics, and beyond. The protocols and insights provided in this guide are intended to serve as a strong foundation for your experimental endeavors. As with any bioconjugation reaction, empirical optimization of reaction conditions for your specific biomolecule and PEG linker is paramount to achieving the desired outcome.

References

• BenchChem. (2025). Application Notes and Protocols for Bioconjugation using Amino-bis-PEG3-BCN. BenchChem.
• De Rosa, G., et al. (2021). Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins. Molecules, 26(11), 3136.
• Thermo Fisher Scientific. (n.d.). Amine-Reactive Crosslinker Chemistry. Thermo Fisher Scientific.
• Master Organic Chemistry. (2023).
• Bio-Synthesis Inc. (2022). Basic Bioconjugation Chemistry of Reactive Groups in Biomolecules. Bio-Synthesis Inc.
• BenchChem. (2025). Application Notes and Protocols for Bioconjugation using Amino-bis-PEG3-BCN. BenchChem.
• Knaus, T., & Mayr, H. (2017). Nucleophilicities of Primary and Secondary Amines in Water. The Journal of Organic Chemistry, 82(19), 10498–10507.
• Lumiprobe. (n.d.).
• The Organic Chemistry Tutor. (n.d.).
• Request PDF. (n.d.). Secondary Modification of Oxidatively-Modified Proline N-termini for the Construction of Complex Bioconjugates.
• Zhang, C., et al. (2023). Recent Advances in Bioorthogonal Ligation and Bioconjugation. International Journal of Molecular Sciences, 24(23), 16641.
• ResearchGate. (n.d.). Recent Advances in Base-Assisted Michael Addition Reactions.
• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Master Organic Chemistry.
• The Wolfson Centre for Applied Structural Biology. (n.d.). Protein Cross-linkers handbook and selection guide.
• Master Organic Chemistry. (2017). 5 Key Basicity Trends of Amines. Master Organic Chemistry.
• Kros, A., et al. (2014). PEG–Peptide Conjugates. Biomacromolecules, 15(5), 1581–1596.
• Francis, M. B., et al. (2020). Secondary Modification of Oxidatively-Modified Proline N-termini for the Construction of Complex Bioconjugates. ACS Chemical Biology, 15(1), 179–184.
• ChemHelp ASAP. (2020). reductive amination & secondary amine synthesis. YouTube.
• ResearchGate. (n.d.). Bioconjugation reactions targeting an N‐terminal proline residue.
• Michigan State University Department of Chemistry. (n.d.). Amine Reactivity.
• Rappsilber, J., et al. (2011). The beginning of a beautiful friendship: Cross-linking/mass spectrometry and modelling of proteins and multi-protein complexes. Journal of Structural Biology, 173(3), 385–391.
• Master Organic Chemistry. (2023).
• Chemistry LibreTexts. (2024). 23.1: Properties of amines.
• Google Patents. (n.d.).
• BroadPharm. (n.d.). Protocol for Amino PEG Instructions for Amino PEG Reagents.
• Mita, T., et al. (2000). A Theoretical Study of Curing Reactions of Maleimide Resins through Michael Additions of Amines. The Journal of Physical Chemistry A, 104(12), 2636–2642.
• Thermo Fisher Scientific. (n.d.). Protein Crosslinking.
• Edgar, K. J., et al. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides.
• Francis, M. B., et al. (2019). Enzymatic Modification of N-Terminal Proline Residues Using Phenol Derivatives. Journal of the American Chemical Society, 141(8), 3397–3401.
• University of Calgary. (n.d.). CHAPTER 21: AMINES.
• MDPI. (2022). Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media.
• Organic Chemistry Portal. (n.d.).
• MacDonald, J. I., et al. (2015). N-terminal specific protein modification. Journal of the American Chemical Society, 137(27), 8652–8655.
• ResearchGate. (n.d.).
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• Kumar, A., et al. (2022). Insights on Chemical Crosslinking Strategies for Proteins. International Journal of Molecular Sciences, 23(23), 14757.
• BroadPharm. (n.d.). Instructions for the use of (PEG)n-Amine Reagents.
• G-Biosciences. (2014). A Guide to Protein Cross Linkers.

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Solid-phase peptide synthesis (SPPS) with MeNH-PEG4-NHMe

Application Note: High-Efficiency Solid-Phase Incorporation of MeNH-PEG4-NHMe Linkers

Executive Summary & Strategic Rationale

The integration of MeNH-PEG4-NHMe (Bis-N-methyl-PEG4-diamine) into peptide sequences or PROTACs represents a strategic design choice to modulate physicochemical properties. Unlike standard primary amine PEG linkers, the N-methylated termini of this molecule reduce hydrogen bond donor (HBD) count, potentially improving membrane permeability and solubility—a critical factor in the "Beyond Rule of 5" chemical space occupied by degraders and macrocycles.

However, this linker introduces a "Steric Wall" in SPPS. The secondary amine termini are significantly more sterically hindered than primary amines.[1] Standard coupling protocols (e.g., HBTU/DIEA) often result in incomplete coupling or deletion sequences.

This guide details a self-validating protocol for the robust incorporation of MeNH-PEG4-NHMe, focusing on two critical phases:

• Mono-installation: Preventing cross-linking of the symmetric diamine.

• Steric Elongation: Overcoming the energy barrier to acylate the resin-bound secondary amine.

Critical Reagents & Chemical Logic

To ensure success, the chemistry must shift from "Standard SPPS" to "Steric SPPS" conditions.

Component	Standard Reagent	Required Reagent for MeNH-PEG4-NHMe	Scientific Rationale
Coupling Agent	HBTU or TBTU	HATU or PyAOP	PyAOP (phosphonium salt) and HATU (aminium salt) with the HOAt leaving group utilize the pyridine nitrogen to provide anchimeric assistance, accelerating acylation at hindered sites.
Additive	HOBt	HOAt	The 7-aza nitrogen in HOAt stabilizes the activated ester and speeds up the reaction by ~10-100x compared to HOBt.
Base	DIPEA (DIEA)	DIPEA or TMP (Collidine)	Collidine is a weaker base but less sterically hindered and often superior in difficult cyclizations or hindered couplings.
Monitoring	Kaiser Test	Chloranil Test	The Kaiser (ninhydrin) test detects primary amines.[2][3][4] It will not detect the secondary N-methyl amine of this linker.
Linker Stoichiometry	1.5 - 3 eq	5 - 10 eq	High excess is thermodynamic insurance. It drives the reaction to mono-attachment and statistically prevents the linker from looping back or cross-linking two resin sites.

Workflow Visualization

The following diagram illustrates the critical decision pathways and chemical transformations required for this protocol.

Caption: Workflow for the incorporation of symmetric bis-secondary amine linkers. Note the mandatory Chloranil checkpoints to validate secondary amine presence and subsequent acylation.

Detailed Experimental Protocol

Phase A: Installation of the Linker (Mono-Acylation)

Objective: Attach the symmetric diamine to the resin-bound peptide C-terminus without cross-linking.

• Resin Preparation:

  • Ensure the resin-bound peptide (or starting resin) has a free Carboxylic Acid or an activated ester. If the resin has a free amine, couple a dicarboxylic acid (e.g., Glutaric anhydride or Succinic anhydride) first to generate the necessary -COOH handle.

• Activation (Pre-activation is risky, In-situ is preferred):

  • Dissolve HATU (0.95 eq relative to Resin loading) and HOAt (0.95 eq) in anhydrous DMF.

  • Add DIPEA (2.0 eq).

  • Add this mixture to the resin and shake for 2 minutes to activate the resin-bound carboxylate.

• The "Flood" Addition:

  • Immediately add a solution containing 5–10 equivalents of MeNH-PEG4-NHMe dissolved in DMF.

  • Note: The large excess ensures that as soon as one amine end reacts with the resin, the local concentration of free diamine is high enough to prevent the second amine end from reacting with a neighboring resin site (Inter-site crosslinking).

• Reaction Time:

  • Agitate at Room Temperature (RT) for 2 hours .

• Washing:

  • Drain and wash extensively: DMF (5x), DCM (5x), DMF (5x). Thorough washing is crucial to remove the excess diamine which would compete in the next step.

Phase B: Verification (The Chloranil Test)

Objective: Confirm the presence of the secondary amine.[3][5]

• Transfer a few resin beads to a small glass vial.

• Add 2 drops of 2% Acetaldehyde in DMF .

• Add 2 drops of 2% Chloranil in DMF .

• Wait 5 minutes at RT.

  • Positive Result: Beads turn Dark Blue/Green . (Indicates free secondary amine present -> Success).

  • Negative Result: Beads remain colorless/yellow. (Indicates failure -> Repeat Phase A).

  • Contrast: The Kaiser test would likely remain yellow/negative here, giving a false negative.

Phase C: Elongation (The "Hard" Coupling)

Objective: Acylate the sterically hindered N-methyl secondary amine with the next Amino Acid or Ligand (e.g., VHL ligand, Warhead).

• Reagent Prep:

  • Weigh the next Fmoc-Amino Acid or Carboxylic Acid Ligand (4–5 eq).

  • Weigh PyAOP (4–5 eq) OR HATU (4–5 eq). PyAOP is often superior for N-Me to N-Me couplings.

  • Weigh HOAt (4–5 eq).

• Coupling:

  • Dissolve all reagents in minimal DMF (max concentration ~0.2–0.3 M).

  • Add DIPEA (8–10 eq).

  • Add to resin immediately.

• Conditions:

  • Agitate for 3–4 hours at RT.

  • Optional: For extremely difficult couplings (e.g., coupling a bulky Valine or Proline to the linker), perform the reaction at 50°C or use Microwave irradiation (75°C for 10 min).

• Verification (Chloranil Test):

  • Perform the Chloranil test again.

  • Desired Result: Beads should be Colorless/Yellow . (Indicates the secondary amine has been acylated).

  • Failure: If beads are still Blue, perform a double coupling using fresh reagents and PyAOP.

Troubleshooting & Optimization

Issue	Diagnosis	Corrective Action
Cross-linking (Dimerization)	Mass spec shows dimerized product (2x Peptide + 1 Linker).	Increase Linker equivalents in Phase A from 5x to 20x. Ensure vigorous mixing during addition.
Incomplete Elongation	Mass spec shows truncation at the linker (Linker-H).	Switch from HATU to PyAOP or COMU . Increase temperature to 50°C. Use Collidine instead of DIPEA.
Low Solubility	Reagents precipitate during coupling.	Use NMP (N-methylpyrrolidone) or a DMF/DMSO (80:20) mix instead of pure DMF.

References

• Teixidó, M., et al. (2005). "Solid-phase synthesis and characterization of N-methyl-rich peptides."[6] Journal of Peptide Research.[6] (Establishes PyAOP/HOAt as superior for N-methyl couplings).

• Vojkovsky, T. (1995). "Detection of secondary amines on solid phase."[4] Peptide Research. (The definitive protocol for the Chloranil test). 4[2][3][5][6][7][8][9][10][11]

• Biotage Application Note. "Coupling onto N-Methylated amino acids." (Provides comparative data on HATU vs PyAOP for hindered amines). 12[2][3][5][6][7][8][9][10][11][13][14]

• Nakamura, S., et al. (2022). "Development of Rapid and Facile Solid-Phase Synthesis of PROTACs."[7] ChemistryOpen. (Demonstrates the use of diamine linkers in solid-phase PROTAC assembly). 7[2][3][5][6][7][8][9][10][11][13]

Sources

• 1. pnas.org [pnas.org]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. Facile Protocol for the Synthesis of Self-assembling Polyamine-based Peptide Amphiphiles (PPAs) and Related Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development of Rapid and Facile Solid‐Phase Synthesis of PROTACs via a Variety of Binding Styles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemistry.du.ac.in [chemistry.du.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. Rational Design of PROTAC Linkers Featuring Ferrocene as a Molecular Hinge to Enable Dynamic Conformational Changes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. peptide.com [peptide.com]
• 12. biotage.co.jp [biotage.co.jp]
• 13. pubs.acs.org [pubs.acs.org]
• 14. people.uniurb.it [people.uniurb.it]

Application Note: Precision Alkylation of MeNH-PEG4-NHMe with Alkyl Halides

Abstract & Strategic Significance

The substrate MeNH-PEG4-NHMe (N,N'-dimethyl-PEG4-diamine) is a critical "linker" scaffold in modern drug discovery, particularly for Proteolysis Targeting Chimeras (PROTACs) and supramolecular assemblies.[1] Its secondary amine termini offer a unique chemical handle: they are more nucleophilic than primary amines but prone to over-alkylation (quaternization).[1]

This Application Note provides a rigorous technical guide for alkylating MeNH-PEG4-NHMe with alkyl halides (

). We address the two most common synthetic objectives:

• Bis-Alkylation: Symmetric functionalization to create homobifunctional linkers.[1]

• Mono-Alkylation: Desymmetrization to create heterobifunctional PROTAC linkers (e.g., connecting an E3 ligase ligand to a Warhead).[1]

Mechanistic Insight: The Challenge of Selectivity

The alkylation of secondary amines with alkyl halides follows an

mechanism.[2][3] The core challenge is the "Runaway Alkylation" effect. Unlike reductive amination, direct alkylation does not naturally stop at the tertiary amine.[1]

Reaction Pathway Analysis

The secondary amine (A) reacts with the alkyl halide to form a tertiary amine (B). However, (B) remains nucleophilic.[1][2] If the steric bulk of

is low (e.g., Methyl, Ethyl), (B) can compete with (A) for the alkyl halide, leading to the quaternary ammonium salt (C).[1]

Figure 1: Kinetic pathway of diamine alkylation. Controlling the ratio of k1/k2/k3 is achieved via stoichiometry and steric modulation.

Key Variables Influencing Selectivity

Variable	Impact on MeNH-PEG4-NHMe Alkylation	Recommendation
Leaving Group (X)	I > Br > Cl.[1] Iodides are fastest but degrade easiest.[1]	Use Bromides for balance of rate vs. stability. Add NaI (Finkelstein) if using Chlorides.[1]
Base	Scavenges HX byproduct.	or (heterogeneous) prevents rapid over-alkylation compared to soluble bases like DIPEA.[1]
Solvent	Affects rate and salt solubility.[1]	Acetonitrile (MeCN) or DMF .[1] MeCN is preferred for easier workup.[1]
Temperature	Higher T increases rate but decreases selectivity (k1/k2 gap narrows).[1]	Keep .

Protocol A: Symmetric Bis-Alkylation

Objective: Complete conversion of both secondary amines to tertiary amines. Application: Synthesis of homobifunctional linkers.

Materials

• Substrate: MeNH-PEG4-NHMe (1.0 equiv)[1]

• Electrophile: Alkyl Bromide/Iodide (2.5 - 3.0 equiv)

• Base:

  (anhydrous, micronized) (4.0 equiv)[1]

• Solvent: Anhydrous Acetonitrile (MeCN) [0.1 M concentration]

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend

  (4.0 eq) in anhydrous MeCN.

• Addition: Add MeNH-PEG4-NHMe (1.0 eq) and stir for 10 minutes at Room Temperature (RT).

• Alkylation: Add the Alkyl Halide (2.5 eq) dropwise.

  • Note: If the alkyl halide is a solid, dissolve it in a minimal amount of MeCN first.[1]

• Reaction: Heat the mixture to 50°C under an inert atmosphere (

  or Ar). Monitor by LC-MS or TLC.[1]

  • TLC Visualization: Use Dragendorff’s Reagent (stains tertiary amines/ammonium salts orange) or Iodine chamber.[1] Ninhydrin is less effective for tertiary amines.[1]

• Completion: Reaction typically completes in 4–12 hours.[1]

• Workup (Aqueous Exclusion):

  • Filter off the solid base (

    /KX) through a Celite pad.

  • Concentrate the filtrate in vacuo.

  • Why? PEG amines are highly water-soluble.[1] Traditional aqueous extraction (DCM/Water) often results in product loss to the aqueous phase.

• Purification: Flash Column Chromatography (See Section 5).[1]

Protocol B: Asymmetric Mono-Alkylation (Desymmetrization)

Objective: Attach a functional group to only one end of the linker. Challenge: Statistical distribution dictates that using 1.0 equivalent of alkyl halide yields a mixture of 25% Bis, 50% Mono, and 25% Unreacted starting material (theoretical max).

Strategy: High-Dilution & Excess Diamine

To maximize mono-alkylation, we must flood the reaction with the diamine substrate.[1]

Materials

• Substrate: MeNH-PEG4-NHMe (5.0 - 10.0 equiv )[1]

• Electrophile: Alkyl Bromide (1.0 equiv)

• Base:

  (1.5 equiv) - Cesium promotes mono-alkylation via the "Cesium Effect" (template effect).

• Solvent: DMF or MeCN (High Dilution: 0.02 M relative to Electrophile)

Step-by-Step Methodology

• Dissolution: Dissolve MeNH-PEG4-NHMe (10.0 eq) and

  (1.5 eq) in anhydrous DMF.

• Slow Addition: Dissolve the Alkyl Halide (1.0 eq) in DMF. Add this solution to the amine mixture dropwise over 1 hour using a syringe pump.

  • Mechanistic Logic:[3][4] Keeping the local concentration of alkyl halide low ensures it statistically encounters a fresh secondary amine rather than an already-reacted tertiary amine.

• Reaction: Stir at RT (Do not heat). Heating promotes the second alkylation.

• Workup & Recovery:

  • Filter solids.[1] Concentrate DMF (high vacuum required).[1]

  • Recovery of Starting Material: The excess MeNH-PEG4-NHMe is valuable.

    • Dissolve the crude oil in DCM.

    • Wash with basic brine (pH 11, NaOH/NaCl).[1] The highly lipophilic mono-alkylated product (if R is large) will prefer DCM. The unreacted PEG-diamine will partially partition to water, but often stays in DCM.[1]

    • Better Separation: Use Reverse Phase (C18) Flash Chromatography.[1] The unreacted diamine elutes first (highly polar), followed by the Mono-product, then the Bis-product.[1]

Purification & Analysis Guidelines

Purifying PEG-amines on silica gel is notoriously difficult due to "tailing" caused by the interaction between the basic amine and acidic silanols.

Flash Chromatography Optimization

• Stationary Phase: Standard Silica (irregular, 40-63 µm).[1]

• Mobile Phase Modifier: You MUST use a base modifier.

  • System A: DCM : Methanol : Ammonium Hydroxide (

    ) (90:9:1).[1]

  • System B: DCM : Methanol : Triethylamine (

    ) (95:4:1).[1]

• Alternative: Use Amine-Functionalized Silica (NH2-Silica).[1] This eliminates the need for base modifiers in the solvent and protects the product from acidic degradation.

Analytical Validation

Method	Expected Signal
1H NMR ( )	Diagnostic Shift: The N-Methyl group of the starting material (secondary) appears ~2.45 ppm. Upon alkylation (tertiary), this typically shifts to ~2.20-2.30 ppm.[1] Look for the integration change from 3H (Mono) to 6H (Bis).
LC-MS (ESI+)	Mono: = MW(Linker) + MW(R) - 1 (H lost). Bis: = MW(Linker) + 2*MW(R) - 2. Watch for species due to two amine sites.[1]

Troubleshooting & Decision Tree

Figure 2: Troubleshooting common isolation and synthesis issues.

References

• Smith, M. B., & March, J. (2007).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.[1] (General amine alkylation kinetics). Link[1]

• Biotage Application Note. (2023). Strategies for the Purification of Ionizable Organic Amine Compounds. (Silica tailing solutions). Link

• BroadPharm. (n.d.).[1] PEG Linker Protocols & Properties. (Solubility profiles of PEG-diamines). Link

• An, S., et al. (2018).[1] "Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs."[5] EBioMedicine.[1] (Context for PROTAC linker synthesis). Link

• Salvatore, R. N., et al. (2002).[1] "Synthesis of secondary amines." Tetrahedron. (Cesium effect in amine synthesis). Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Ch22: Alkylation of Amines [chem.ucalgary.ca]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Highly selective silver(I) oxide mediated monoprotection of symmetrical diols [organic-chemistry.org]
• 5. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in Secondary Amine PEG Conjugation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding steric hindrance in secondary amine PEG conjugation. Our goal is to equip you with the knowledge to diagnose and solve common experimental challenges, ensuring the success of your PEGylation projects.

Understanding the Challenge: The "Why" of Steric Hindrance

PEGylation, the covalent attachment of polyethylene glycol (PEG) to a molecule, is a widely used strategy to improve the pharmacokinetic and pharmacodynamic properties of therapeutic agents.[1][2] While primary amines (like the epsilon-amino group of lysine) are common targets, the conjugation of PEG to secondary amines presents a unique set of challenges, primarily due to steric hindrance.

Steric hindrance in this context refers to the spatial arrangement of atoms around the secondary amine that physically obstructs the approach of the activated PEG reagent. This "molecular crowding" can significantly reduce reaction rates and overall conjugation efficiency. The bulky nature of the PEG polymer itself contributes significantly to this hindrance, creating a "hydrophilic shield" that can impede further reactions.[3]

Several factors can contribute to steric hindrance at a secondary amine:

• Local Protein Structure: The secondary amine may be located within a folded domain or a sterically congested region of the protein, limiting its accessibility to the PEG reagent.

• Substituent Size: The size of the groups already attached to the nitrogen atom of the secondary amine directly impacts the degree of steric hindrance.

• PEG Reagent Architecture: The size and structure of the activated PEG molecule play a crucial role. Larger or branched PEGs can experience greater steric repulsion.[4]

This guide will walk you through practical strategies to overcome these challenges.

Troubleshooting Guide: Common Problems and Solutions

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Question 1: My PEG conjugation to a secondary amine is showing very low or no yield. How can I improve the reaction efficiency?

Low yield is a classic symptom of significant steric hindrance. Here are several strategies to troubleshoot this issue, ranging from simple parameter optimization to more advanced chemical approaches.

Strategy 1.1: Optimization of Reaction Conditions

Before resorting to more complex solutions, systematically optimizing your reaction conditions is crucial.

• pH Adjustment: The reactivity of amines is pH-dependent. While primary amines are typically targeted at a pH of 7-9, secondary amines may require different conditions. The goal is to deprotonate the secondary amine to increase its nucleophilicity without denaturing the protein. It is advisable to perform the reaction at a pH that balances amine reactivity and protein stability.[5]

• Increase Molar Excess of PEG Reagent: To drive the reaction forward despite steric hindrance, increasing the molar ratio of the PEG reagent to the protein can be effective.[5] However, be mindful that a very large excess can complicate downstream purification. A titration experiment is recommended to find the optimal ratio.

• Prolonged Reaction Time: Sterically hindered reactions are often slow. Extending the reaction time can allow for a higher yield. Monitor the reaction progress over time using techniques like SDS-PAGE or HPLC to determine the optimal reaction duration.[5][6]

• Elevated Temperature: Gently increasing the reaction temperature (e.g., from 4°C to room temperature) can provide the necessary activation energy to overcome the steric barrier. However, this must be balanced with the thermal stability of your protein.

Experimental Protocol: Reaction Condition Optimization

• pH Screening: Set up a series of small-scale reactions at different pH values (e.g., 6.5, 7.0, 7.5, 8.0, 8.5) using a suitable buffer system.

• Molar Ratio Titration: For the optimal pH identified, perform a titration of the PEG:protein molar ratio (e.g., 5:1, 10:1, 20:1, 50:1).

• Time Course Analysis: At the optimal pH and molar ratio, run a reaction and take aliquots at various time points (e.g., 1, 2, 4, 8, 12, 24 hours).

• Temperature Evaluation: If yields are still low, repeat the optimal condition at a slightly elevated temperature (e.g., 25°C), ensuring the protein remains stable.

• Analysis: Analyze all samples by SDS-PAGE to visualize the extent of PEGylation and by HPLC to quantify the formation of the desired conjugate.[7]

Strategy 1.2: Modifying the PEG Reagent

If optimizing reaction conditions is insufficient, consider altering the PEG reagent itself.

• Longer, More Flexible Linkers: Employing a PEG reagent with a longer spacer arm between the polymer and the reactive group can help to alleviate steric hindrance by providing greater flexibility and distance from the bulky PEG chain.[8][9]

• Less Bulky Activating Groups: Some activating groups are bulkier than others. For instance, while NHS esters are common, alternative chemistries might be more suitable for hindered sites.

Table 1: Comparison of PEG Linker Lengths and Their Impact on Conjugation

PEG Linker Length	Potential Advantages	Potential Disadvantages
Short (e.g., < 2 kDa)	Creates more compact conjugates.	May not effectively overcome significant steric hindrance.
Medium (e.g., 5-10 kDa)	Balances improved solubility and reduced hindrance.	May still be challenging for highly congested sites.
Long (e.g., > 20 kDa)	Maximizes distance from the PEG bulk, improving access.	Can sometimes lead to reduced biological activity of the protein.[9]

Strategy 1.3: Alternative Coupling Chemistries

When standard amine-reactive chemistries fail, exploring alternative conjugation strategies can be a powerful solution.

• Reductive Amination: This two-step process involves the initial formation of a Schiff base between an aldehyde-activated PEG and the amine, followed by reduction with a mild reducing agent like sodium cyanoborohydride to form a stable secondary amine linkage.[10][11][12] This method can be more efficient for sterically hindered amines.

• Isocyanate and Isothiocyanate Chemistry: PEG-isocyanates and PEG-isothiocyanates react with amines to form stable urethane and thiourea linkages, respectively.[13][14] These reactions can sometimes proceed where other methods fail.

dot

Caption: Troubleshooting workflow for low PEG conjugation yield.

Question 2: I am observing significant protein aggregation during my PEGylation reaction. What can I do to prevent this?

Protein aggregation is a common side effect, especially when dealing with hydrophobic proteins or when the PEGylation process perturbs the protein's native conformation.

Strategy 2.1: Adjusting Buffer Composition

• Excipients and Additives: The inclusion of stabilizing excipients in your reaction buffer can prevent aggregation. Common examples include:

  • Sugars: Sucrose or trehalose can act as osmoprotectants.

  • Amino Acids: Arginine and glycine are known to suppress aggregation.

  • Non-ionic Surfactants: A low concentration of polysorbate 20 or 80 can be effective.

• Protein Concentration: Lowering the concentration of your protein can reduce the frequency of intermolecular interactions that lead to aggregation.[5]

Strategy 2.2: Stepwise Addition of PEG Reagent

Instead of adding the entire volume of the PEG reagent at once, a stepwise or continuous addition over a period can maintain a lower instantaneous concentration of the reagent, which can be less disruptive to the protein's stability.[5]

Experimental Protocol: Mitigating Protein Aggregation

• Formulation Screening: Test a panel of buffers containing different stabilizing excipients to identify the optimal formulation for your protein during the PEGylation reaction.

• Concentration Gradient: Perform the reaction at a series of decreasing protein concentrations to determine the threshold at which aggregation is minimized.

• Addition Method: Compare the outcome of a single bolus addition of the PEG reagent versus a stepwise addition (e.g., adding 25% of the total volume every 30 minutes for 2 hours).

• Analysis: Use dynamic light scattering (DLS) to monitor for the presence of aggregates and size exclusion chromatography (SEC-HPLC) to quantify the amount of aggregated protein.

dot

Caption: Strategies to prevent protein aggregation during PEGylation.

Frequently Asked Questions (FAQs)

Q1: How can I confirm that the PEG is attached to the intended secondary amine and not to other sites?

A: Site-specific characterization is critical. A combination of analytical techniques is usually required:

• Mass Spectrometry (MS): Peptide mapping using LC-MS/MS is the gold standard. By digesting the PEGylated protein and analyzing the resulting peptide fragments, you can pinpoint the exact amino acid residue(s) where the PEG is attached.

• High-Performance Liquid Chromatography (HPLC): Methods like reversed-phase (RP-HPLC) or ion-exchange (IEX-HPLC) can separate different PEGylated isoforms.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For smaller proteins or peptides, 2D-NMR techniques can provide detailed structural information about the conjugation site.

Q2: Will PEGylating a secondary amine affect the biological activity of my protein?

A: It is possible. The impact on biological activity depends on the location of the secondary amine. If it is within or near a critical binding site or an area important for conformational stability, PEGylation can lead to a decrease in activity due to steric hindrance with the target molecule.[15] It is essential to perform a functional assay on the purified PEGylated conjugate to assess its biological activity relative to the unmodified protein.

Q3: Are there any alternatives to PEGylation for improving the properties of my protein?

A: Yes, several alternatives to PEGylation exist, each with its own set of advantages and disadvantages. These include:

• Polysialylation: Conjugation with polysialic acid.

• HESylation: Conjugation with hydroxyethyl starch.

• Fatty Acid Acylation: Attachment of long-chain fatty acids.

• Glycosylation: Engineering novel glycosylation sites.

The choice of polymer depends on the specific therapeutic application and the desired pharmacokinetic profile.[16]

Q4: How do I remove unreacted PEG reagent and purify my desired conjugate?

A: Purification is a critical step. The choice of method depends on the size difference between the unreacted PEG, the unmodified protein, and the PEGylated conjugate.

• Size Exclusion Chromatography (SEC): Effective for separating molecules based on size.

• Ion Exchange Chromatography (IEX): Can separate based on charge differences, which are often altered by PEGylation.[17]

• Affinity Chromatography: If your protein has a suitable tag or binding partner.

• Tangential Flow Filtration (TFF): Useful for buffer exchange and removing smaller impurities.

References

• Overcoming PEG Protein Mutual Repulsion to Improve the Efficiency of PEGylation.
• 6 PEG Alternatives You Should Be Thinking About.Bioprocess Online.
• PEGylation of Biopharmaceuticals: A Review of Chemistry and Nonclinical Safety Information of Approved Drugs.
• Pegylation: Concept, Application, Characterization, PEG Reagents and its Various Shapes and Functionaliz
• Protein PEGylation Process: An overview of chemistry.European Pharmaceutical Review.
• The Art of PEGylation: From Simple Polymer to Sophistic
• A review on impact of pegylation on biopharmaceuticals.ScienceScholar.
• How Effective is PEGylation as a Stability Enhancement Method?NHSJS.
• Site-Specific PEGyl
• Activated PEGs for Amine PEGyl
• PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs.PMC.
• From Synthesis to Characterization of Site-Selective PEGyl
• Technical Support Center: Troubleshooting Low Yield in PEGyl
• PEGylation Chemistry | Order PEGs & PEGylation Services.
• The Art of PEGylation: From Simple Polymer to Sophistic
• How to overcome Steric Hindrance?
• Multiscale Computational Studies of PEG Chain Length Effects on HER2 mAb Fc Structure and Binding Energetics.PMC - NIH.
• 5 Best Methods to Quantify PEG in PEGylated Protein Nanoparticle.
• Peptide Coupling Reagents Guide.Sigma-Aldrich.
• Bioconjugation and crosslinking technical handbook.Thermo Fisher Scientific.
• Peptide and protein PEGylation: a review of problems and solutions.
• The Impact of PEG Linker Length on Bioconjugation Efficiency: A Compar
• Analytical Measurement of PEGylated Molecules.
• How to quantify or determine success of Enzymatic PEGylation?
• Enzyme-catalyzed amine-functionalization of poly(ethylene-glycol).Express Polymer Letters.
• Effects of PEG-Linker Chain Length of Folate-Linked Liposomal Formulations on Targeting Ability and Antitumor Activity of Encapsul
• Bioconjugation Techniques to construct Spontaneously assembling DNA-Enzyme Macromolecules.
• What are Heterobifunctional PEGyl
• Design and production of antibody PEG-conjug
• PEG–Peptide Conjugates.
• Common PEG-6000 Problems and Troubleshooting.Biofargo.
• Non-genetic bioconjugation strategies for modifying cell membranes and membrane proteins: a review.PMC.
• PEG Linkers: Structure, Applications & Contributions.
• PEG chain length impacts yield of solid-phase protein PEGylation and efficiency of PEGylated protein separation by ion-exchange chromatography: insights of mechanistic models.PubMed.
• Protein DNA Bioconjug
• PEGylation: engineering improved pharmaceuticals for enhanced therapy.

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• 15. sciencescholar.us [sciencescholar.us]
• 16. 6 PEG Alternatives You Should Be Thinking About [bioprocessonline.com]
• 17. PEG chain length impacts yield of solid-phase protein PEGylation and efficiency of PEGylated protein separation by ion-exchange chromatography: insights of mechanistic models - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Conjugation with MeNH-PEG4-NHMe

Topic: Preventing Cyclization & Oligomerization Side Reactions Product Focus: MeNH-PEG4-NHMe (Bis-N-methyl-amido-PEG4) Audience: Medicinal Chemists, Chemical Biologists, PROTAC Developers

Core Directive: The Challenge of Symmetric Linkers

MeNH-PEG4-NHMe is a high-utility homobifunctional linker used extensively in PROTAC® and molecular glue synthesis. Its secondary amine termini (

-methyl) offer distinct advantages over primary amines, including improved solubility, reduced hydrogen bond donor count (improving cell permeability), and modulation of pKa.

However, its symmetry presents a fundamental synthetic challenge. When reacting a symmetric diamine with an electrophile, three outcomes compete:

• Mono-functionalization (Desired): One amine reacts, leaving the other free for the next step.

• Dimerization/Oligomerization (Undesired): Both amines react with different electrophile molecules (forming Ligand-Linker-Ligand).

• Intramolecular Cyclization (Undesired): If the target ligand possesses two electrophilic sites (or if the linker folds back on a reactive intermediate), the diamine may "bite" both sites on the same molecule, forming a macrocycle.

This guide provides the protocols and mechanistic insights required to force the reaction toward Outcome 1 and suppress cyclization.

The Mechanism of Failure: Why Cyclization Occurs

To prevent failure, we must visualize the competition between Intermolecular (binding two separate molecules) and Intramolecular (binding the same molecule) reactions.

Pathway Analysis

• Dimerization is driven by stoichiometry (too little linker).

• Cyclization is driven by High Dilution (The Ruggli-Ziegler principle). If the concentration is too low, a linker molecule attached to one end of a ligand is statistically more likely to encounter the other end of the same ligand than to find a new ligand molecule in the solution.

DOT Diagram: Reaction Pathways

The following diagram illustrates the kinetic competition during the conjugation of MeNH-PEG4-NHMe to a bis-electrophilic scaffold (e.g., a di-ester or di-halide).

Caption: Kinetic competition between mono-functionalization, dimerization, and cyclization. High dilution favors cycles; low equivalents favor dimers.

Experimental Protocol: Mono-Functionalization Strategy

To successfully attach MeNH-PEG4-NHMe to a ligand (Ligand-NHS or Ligand-Cl) without cyclizing or dimerizing, you must use the High-Excess / High-Concentration method.

Reagents

• Ligand: Activated ester (NHS/TFP) or Acid Chloride of your target molecule.

• Linker: MeNH-PEG4-NHMe (High Purity >95%).

• Base: DIPEA or TEA (non-nucleophilic).

• Solvent: DMF or DMSO (anhydrous).

Step-by-Step Methodology

Step	Action	Technical Rationale
1	Prepare Linker Solution	Dissolve MeNH-PEG4-NHMe in DMF. Concentration should be high (0.2 M - 0.5 M ).
2	Stoichiometry Check	Ensure the Linker is present at 5–10 equivalents relative to the Ligand.
3	Inverse Addition	Slowly add the Ligand solution (dropwise) into the Linker solution . Do NOT add Linker to Ligand.
4	Reaction	Stir at Room Temp for 1–2 hours. Monitor by LC-MS.[1][2]
5	Quench	Once Ligand is consumed, quench immediately (e.g., with 10% acetic acid or water) to protonate the remaining amines.
6	Purification	Perform Reverse Phase (C18) Flash Chromatography. The large excess of unreacted linker is polar and will elute early (or in the void volume), separated from the mono-functionalized product.

Why "Inverse Addition"?

By dripping the Ligand into a sea of Linker, every molecule of Ligand immediately encounters a massive excess of free amine. This statistically guarantees that the second reactive site on the Ligand (if present) or a second Ligand molecule will not compete for the amine end of the newly formed conjugate.

Troubleshooting Guide

Scenario A: "I see a mass corresponding to [Ligand + Linker - H2O] but it's not the product."

Diagnosis: Intramolecular Cyclization.[3]

• Cause: Your Ligand likely has a second electrophilic site (e.g., an internal ester, a ketone, or a second halide) that the free end of the PEG linker "bit" back onto.

• Fix:

  • Increase Concentration: Run the reaction at a higher concentration (e.g., 0.5 M). Intermolecular reactions are second-order (rate

    ), while intramolecular cyclization is first-order (rate ). Increasing concentration accelerates the desired intermolecular reaction relative to the cyclization.

  • Lower Temperature: Run at 0°C. Cyclization often has a higher activation energy than the initial amine attack.

Scenario B: "I see a mass corresponding to [Ligand - Linker - Ligand]."

Diagnosis: Dimerization.

• Cause: The linker concentration was too low relative to the ligand, or you added the Linker to the Ligand.

• Fix:

  • Inverse Addition: Always add Ligand to Linker.

  • Increase Equivalents: Move from 3 eq to 10 eq of MeNH-PEG4-NHMe.

Scenario C: "The reaction is sluggish; the secondary amine won't react."

Diagnosis: Steric Hindrance / Electronic Deactivation.

• Cause:

  -methyl amines are more sterically hindered than primary amines. If your electrophile is also hindered (e.g., a tertiary alkyl halide), the reaction may fail.

• Fix:

  • Switch Leaving Group: Use a more reactive ester (e.g., TFP ester instead of NHS ester).

  • Catalysis: Add HOAt (1-Hydroxy-7-azabenzotriazole) to catalyze the amidation.

Decision Logic: Workflow Visualization

Use this logic tree to determine your experimental setup before starting.

Caption: Decision matrix for selecting reaction conditions based on ligand topology.

Frequently Asked Questions (FAQs)

Q: Why use MeNH-PEG4-NHMe instead of standard NH2-PEG4-NH2? A: The

-methyl groups reduce the number of hydrogen bond donors (HBD). In PROTAC design, high HBD counts correlate with poor cell permeability. Replacing -NH- (amide) with -N(Me)- removes a donor, often improving the "drug-like" properties of the final chimera [1].

Q: Can I use a mono-Boc protected version (Boc-N(Me)-PEG4-NHMe) to avoid side reactions? A: Yes, this is the safest route if you can afford the extra deprotection step. Using a mono-protected linker eliminates the risk of dimerization and cyclization entirely during the first coupling. However, symmetric linkers are significantly cheaper and, with the "Inverse Addition" protocol, can be used effectively without the extra step.

Q: How do I remove the excess MeNH-PEG4-NHMe after the reaction? A: Since the linker is highly polar and basic, it is easily removed via:

• Acidic Workup: Wash the organic layer with dilute HCl (if your product is acid-stable). The linker will protonate and stay in the aqueous phase.

• Reverse Phase C18: The free linker elutes very early (high polarity), while the Ligand-Linker conjugate elutes later.

References

• Impact of Linker Chemistry on PROTAC Properties: Maple, H. J., Clayden, N., & Baron, A. (2019). Linker Design in Proteolysis Targeting Chimeras (PROTACs). Bioorganic & Medicinal Chemistry Letters.

• Ruggli, P. (1912). Die Verdünnungsprinzip bei der Cyclisierung. Justus Liebigs Annalen der Chemie.

• Secondary Amine Reactivity in Bioconjugation: Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Chapter 2: Functional Targets).

• PROTAC Linker Optimization: Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Expert Opinion on Drug Discovery.

Sources

• 1. Design, synthesis and bioactivity evaluation of self-assembled PROTACs based on multi-target kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and Study of PEG Linkers That Enable Robust Characterization of PEGylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Approaches for peptide and protein cyclisation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification &amp; Handling of MeNH-PEG4-NHMe

Introduction

You are likely encountering difficulty removing MeNH-PEG4-NHMe (N,N'-Dimethyl-3,6,9,12-tetraoxatetradecane-1,14-diamine) due to its amphiphilic nature and lack of UV chromophores.[1][2] This bis-secondary amine linker (MW ~264 Da) behaves differently than standard organic reagents.[1][2] It is highly water-soluble, basic (pKa ~10.5), and invisible to standard UV detection at 254 nm.[1][2]

This guide is structured by application context . Choose the workflow that matches your reaction product.

Part 1: Decision Matrix

Before selecting a protocol, determine your separation physics based on the molecular weight (MW) gap and hydrophobicity of your product versus the PEG linker.

Figure 1: Decision tree for selecting the appropriate purification methodology based on product physicochemical properties.[1][2]

Part 2: Small Molecule Workflows (PROTACs & Linkers)

Protocol A: pH-Switch Liquid-Liquid Extraction (LLE)

Best for: Hydrophobic products (LogP > 2) contaminated with excess PEG linker.[1][2] Mechanism: MeNH-PEG4-NHMe contains secondary amines.[1][2] At low pH, these protonate (

), becoming highly polar and partitioning strictly into the aqueous phase.

Step-by-Step Procedure:

• Dissolution: Dissolve the crude reaction mixture in a non-polar organic solvent (DCM or Ethyl Acetate).

  • Note: DCM is preferred as PEGs have higher solubility in DCM than EtOAc, ensuring the linker is accessible for protonation at the interface.

• Acid Wash: Wash the organic layer 3x with 1N HCl (or 5% citric acid for acid-sensitive products).[1][2]

  • Chemistry: The MeNH-PEG4-NHMe converts to its chloride salt form, which is insoluble in DCM.[1][2]

• Brine Wash: Wash the organic layer 1x with saturated NaCl to remove residual water.[2]

• Dry & Concentrate: Dry over

  and concentrate.

• Validation: Analyze the organic layer via LC-MS (ELSD/CAD) to confirm removal.

Protocol B: Strong Cation Exchange (SCX) Chromatography

Best for: Polar products where LLE is impossible (product also partitions to water).[1][2] Mechanism: "Catch and Release."[1][2] The basic PEG diamine binds tightly to the sulfonic acid residues on the SCX media, while non-basic impurities flow through. Alternatively, if your product is less basic than the linker, you can use gradient elution.

SCX "Catch-and-Release" Workflow:

Figure 2: SCX Catch-and-Release mechanism.[1][2] The sulfonic acid media retains the basic PEG linker until displaced by ammonia.

Technical Insight: If your product is also an amine, SCX is still viable but requires a pH gradient or Ionic Strength gradient .[2] The MeNH-PEG4-NHMe is a diamine, giving it a higher avidity for the stationary phase than a mono-amine product.[1][2]

• Gradient: 0%

  10% Ammonium Hydroxide in Methanol. The mono-amine product typically elutes earlier than the diamine PEG.

Part 3: Bioconjugation Workflows (ADCs & Proteins)

Protocol C: Tangential Flow Filtration (TFF)

Best for: Antibody-Drug Conjugates (ADCs) or protein modifications.[1][2] Mechanism: Size exclusion.[1][2] The hydrodynamic radius of MeNH-PEG4-NHMe (<1 nm) is vastly smaller than an IgG (~5-6 nm).[1][2]

Critical Parameters:

Parameter	Recommendation	Scientific Rationale
MWCO (Cut-off)	10 kDa or 30 kDa	The linker is ~0.26 kDa. A 10 kDa membrane allows free passage of the linker while retaining the protein (typically >50 kDa).

| Diavolumes (DV) | 8 - 12 DV | Theoretical clearance follows

.[1][2] At 10 DV, >99.9% of small molecule impurities are removed [1].[2] | | Buffer | Formulation Buffer | Perform diafiltration directly into the final storage buffer to minimize steps. |

Troubleshooting TFF:

• Issue: High backpressure.[1][2]

• Cause: PEG fouling.[1][2] PEGs can form a gel layer on the membrane surface.

• Fix: Ensure turbulent flow (maintain adequate cross-flow rate) and do not over-concentrate the retentate before diafiltration begins.

Part 4: Detection & Analytics (The "Invisible" Problem)

MeNH-PEG4-NHMe lacks conjugation and will not appear on standard UV chromatograms (254 nm).[1][2] You must use alternative detection methods.

Comparison of Detection Methods:

Method	Suitability	Limit of Detection (LOD)	Notes
UV (205-210 nm)	Poor	High ( g range)	Only detects the amide/amine bonds.[1][2] Highly susceptible to solvent noise (e.g., MeOH/DCM cutoff).[1][2]
ELSD / CAD	Excellent	Low (ng range)	Universal detection for non-volatiles.[1][2] The gold standard for PEG analysis [2].
Ninhydrin Stain	Moderate	Visual (Qualitative)	Secondary amines react to form a yellow/orange salt, unlike the deep purple of primary amines.
Dragendorff Stain	Good	Visual (Qualitative)	Specific for polyethers (PEGs) and tertiary/secondary amines.[1][2] Appears as orange spots on TLC.
Iodine Chamber	Good	Visual (Qualitative)	Reversible.[1][2] PEGs absorb iodine vapor rapidly, turning dark brown.[1][2]

Frequently Asked Questions (FAQs)

Q1: I tried silica flash chromatography, but the PEG linker streaked across all fractions. Why? A: Secondary amines interact strongly with the acidic silanols (

) on the silica surface.

• Fix: You must deactivate the silica. Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your mobile phase (e.g., DCM:MeOH:NH4OH 90:9:1).[1][2] This competes for the silanol sites and tightens the peak shape [3].

Q2: My yield is >100% after drying. What is happening? A: PEGs are hygroscopic.[1][2] MeNH-PEG4-NHMe will absorb atmospheric moisture rapidly.[1][2]

• Fix: Dry the product under high vacuum (<1 mbar) for at least 12 hours, preferably with a phosphorus pentoxide (

  ) trap. Store under nitrogen/argon.[1][2]

Q3: Can I use dialysis instead of TFF for protein purification? A: Yes, but it is slower.[2] Use a Slide-A-Lyzer or standard tubing with a 3.5 kDa or 10 kDa cutoff.[1][2] Ensure at least 3 buffer changes over 24 hours to reach the same clearance as TFF.

Q4: I am reacting this with an NHS-ester. How do I prevent cross-linking (polymerization)? A: MeNH-PEG4-NHMe is homobifunctional (two reactive amines).[1][2] If you mix it 1:1 with a bis-NHS ester, you will form a polymer.[1][2]

• Fix: If you want to attach it to one end, use a large excess of the PEG diamine (e.g., 5-10 equivalents) relative to the electrophile. This statistically favors the mono-substituted product.[1][2] You can then recover the excess PEG using the extraction methods in Part 2.

References

• Schwartz, L. (2003).[1][2] Diafiltration: A Fast, Efficient Method for Desalting, or Buffer Exchange of Biological Samples. Pall Life Sciences.[1][2] Link[1][2]

• Hutchinson, J. P., et al. (2011).[1][2] Universal detection of polyethylene glycols in liquid chromatography using charged aerosol detection. Journal of Chromatography A. Link[1][2]

• Vonderheide, C. (2020).[1][2] Purification of Amine-Containing Compounds by Flash Chromatography. Teledyne ISCO Application Notes. Link

Sources

• 1. m-PEG4-NHS ester | C14H23NO8 | CID 44622261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fmoc-NH-PEG4-CH2COOH | C25H31NO8 | CID 66615355 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Solubility Challenges in PROTAC® Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for scientists engaged in the synthesis of Proteolysis Targeting Chimeras (PROTACs). This guide, curated by our senior application scientists, focuses on a critical and often underestimated challenge: managing solubility during the synthesis of PROTACs utilizing the MeNH-PEG4-NHMe linker. Our goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot effectively and design more robust synthetic strategies.

Understanding the Root Cause: Why Are PROTACs Prone to Solubility Issues?

PROTACs, by their very nature, are complex bifunctional molecules that often operate "beyond the Rule of Five" (bRo5).[][2] Their high molecular weight (typically >800 Da), large total polar surface area (TPSA), and structural flexibility create a perfect storm for poor solubility.[3][4] This "molecular obesity" can lead to significant challenges, from reaction work-up and purification to the formulation of the final compound for biological assays.[4]

The core issue often revolves around aggregation, where individual PROTAC molecules self-associate to form larger, inactive, and insoluble complexes.[5] This is driven by a delicate balance between the hydrophobic regions of the warhead and E3 ligase ligand and the more hydrophilic linker. While the MeNH-PEG4-NHMe linker is specifically chosen to impart hydrophilicity and improve physicochemical properties, the overall character of the final molecule dictates its behavior.[6]

Caption: The PROTAC Solubility Challenge.

Troubleshooting Guide: Synthesis & Purification

This section addresses common solubility-related questions that arise during the chemical synthesis and purification of MeNH-PEG4-NHMe-linked PROTACs.

Q1: My reaction mixture has become a thick slurry or precipitate has formed during the coupling step. What's happening and what should I do?

A1: This is a classic sign that your reactant, intermediate, or product is crashing out of solution. The high polarity and hydrogen bonding capacity of PEGylated intermediates can clash with the often hydrophobic nature of the warhead or E3 ligase ligand, especially as the molecule grows in size.

Immediate Actions & Rationale:

• Solvent Augmentation: Your first step should be to attempt to redissolve the material.

  • Increase Polarity: Add a more powerful, polar aprotic co-solvent. If you are using Dichloromethane (DCM) or Dimethylformamide (DMF), consider adding N-Methyl-2-pyrrolidone (NMP) or Dimethyl Sulfoxide (DMSO) dropwise while stirring vigorously. NMP is particularly effective due to its strong solvating power for a wide range of organic molecules.[7]

  • Gentle Heating: Carefully warm the reaction mixture (e.g., to 40-50 °C). This can significantly increase the solubility of many organic compounds. However, be mindful of the thermal stability of your reagents (especially coupling agents like HATU/HBTU) and products. Monitor for degradation by TLC or LC-MS.[8]

• "On-Bead" Analogy: If the material does not redissolve, you may need to proceed as if it were a solid-phase synthesis. The precipitated material is likely your desired product. You can proceed with the reaction, then filter the solid, wash it extensively with a solvent in which the impurities are soluble (e.g., diethyl ether, ethyl acetate), and then carry the washed solid to the next step.

Caption: Troubleshooting workflow for reaction precipitation.

Q2: After aqueous work-up, my product has oiled out or formed an intractable gum instead of a solid. How can I handle and purify this?

A2: This is very common with PEG-containing molecules. The flexible, hydrophilic PEG chain can trap water and residual organic solvents, preventing crystallization and forming a sticky, difficult-to-handle gum.

Purification Strategy:

• Avoid Normal-Phase Chromatography: The polarity of your PEGylated PROTAC will likely cause it to stick irreversibly to a normal-phase silica gel column.[7]

• Embrace Reverse-Phase Chromatography (RP-HPLC): This is the gold standard for purifying polar and high-molecular-weight molecules like PROTACs.

  • Dissolution: Dissolve the crude gum in a minimal amount of a strong solvent like DMSO, DMF, or methanol.

  • Method: Use a C18 column with a water/acetonitrile or water/methanol gradient, typically with a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to ensure protonation of your terminal amines and improve peak shape.

• Trituration: If RP-HPLC is not immediately available, you can try to "crash out" the product as a solid. Dissolve the gum in a small amount of a good solvent (e.g., DCM, methanol) and add it dropwise to a large volume of a vigorously stirring anti-solvent, typically a nonpolar one like diethyl ether or hexane. This can sometimes force the product to precipitate as a more manageable powder.

Q3: The purity of my final PROTAC is low, and I suspect issues with the deprotection of Boc-protected amine precursors. What should I look for?

A3: Incomplete deprotection is a frequent cause of low yield and purity. Standard deprotection conditions (e.g., TFA in DCM) can be sluggish if the Boc-protected amine is poorly soluble.

Troubleshooting Deprotection:

• Monitor Rigorously: Always monitor the deprotection step by LC-MS. Do not rely on time alone.[7]

• Improve Solubility: If the reaction is slow, the starting material may not be fully dissolved. Consider switching the solvent to neat TFA or adding a co-solvent like 1,4-dioxane.

• Use Scavengers: When deprotecting precursors that may contain other sensitive functional groups, include scavengers like triisopropylsilane (TIPS) to prevent side reactions.[7]

Problem	Potential Cause	Recommended Solution	Rationale
Reaction Precipitation	Product/intermediate is insoluble in the reaction solvent.	Add a stronger polar aprotic co-solvent (e.g., NMP, DMSO); apply gentle heat.	Improves the solvating power of the reaction medium.
Oily/Gummy Product	Trapped water/solvent due to the hydrophilic PEG chain.	Purify via Reverse-Phase HPLC; attempt trituration with a nonpolar anti-solvent.	RP-HPLC is ideal for polar compounds; trituration forces precipitation.
Low Purity/Yield	Incomplete Boc deprotection due to poor substrate solubility.	Switch to a stronger solvent system (e.g., neat TFA); monitor reaction to completion by LC-MS.	Ensures the substrate is fully accessible to the deprotecting agent.

FAQs: Proactive Design & Formulation Strategies

Q4: How does the MeNH-PEG4-NHMe linker specifically influence the solubility of my final PROTAC?

A4: The MeNH-PEG4-NHMe linker is designed to be a solubility-enhancing component.

• PEG Chain: The four ethylene glycol units are hydrophilic and flexible, which helps to disrupt crystal packing and improve solvation by aqueous media.[6]

• Terminal Methylamines: The N-methyl amine groups (MeNH-) are basic. At physiological pH (~7.4), they will be protonated, introducing positive charges to the molecule. This ionization dramatically increases aqueous solubility compared to a neutral analogue.[9] The degree of protonation, and thus the solubility benefit, is pH-dependent.

Q5: My final, purified PROTAC is still poorly soluble in aqueous buffers for my biological assays. What are my options?

A5: This is the final hurdle where solubility becomes paramount. Poorly soluble PROTACs can lead to aggregation, which results in inconsistent and misleading assay data, as aggregated PROTACs are typically inactive.[5]

Formulation Strategies:

• Simple Co-solvents: The most straightforward approach is to prepare a high-concentration stock solution in 100% DMSO and then dilute it into your aqueous assay buffer. Be aware of the final DMSO concentration, as it can affect cell health and assay performance (typically keep it ≤ 0.5%).

• Use of Excipients: Adding PEG (e.g., PEG400) as an excipient directly to the assay buffer can act as a "magic bullet" to reduce the aggregation of small molecules and increase the concentration of the active monomeric form.[10]

• Amorphous Solid Dispersions (ASD): For in vivo studies or more complex assays, creating an ASD is a powerful technique. This involves dissolving the PROTAC and a polymer (like HPMCAS or PVP) in a common solvent and then rapidly removing the solvent.[11][12] This traps the PROTAC in a high-energy, amorphous state within the polymer matrix, which can lead to significantly higher apparent solubility and dissolution rates.[12]

• Liposomal Encapsulation: Encapsulating the PROTAC within lipid nanoparticles or liposomes is another advanced strategy to improve solubility and delivery, especially for animal studies.[4]

Caption: Formulation strategies for low-solubility PROTACs.

Q6: Should I measure the solubility of my PROTACs in different media?

A6: Absolutely. Standard solubility measurements in phosphate-buffered saline (PBS) at pH 7.4 can be misleading. It is highly recommended to also measure solubility in biorelevant media such as Fasted State Simulated Intestinal Fluid (FaSSIF) and Fed State Simulated Intestinal Fluid (FeSSIF). The components in these fluids can significantly increase the solubility of PROTACs, providing a more accurate prediction of their behavior in vivo.[13]

Key Experimental Protocol: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

This protocol provides a small-scale method suitable for early-stage research to improve the solubility of a final PROTAC compound.[8]

Materials:

• Your purified PROTAC

• A suitable polymer (e.g., HPMCAS, PVP, Eudragit®)

• A volatile organic solvent in which both the PROTAC and polymer are soluble (e.g., acetone, methanol, or a mixture)

• Round-bottom flask

• Rotary evaporator

• Vacuum oven

• Mortar and pestle

Procedure:

• Dissolution: In a round-bottom flask, dissolve the PROTAC and the chosen polymer in the volatile organic solvent. A common starting drug-to-polymer ratio is 1:4 by weight. Ensure complete dissolution; you may need to gently warm or sonicate the mixture.

• Solvent Removal: Remove the solvent using a rotary evaporator under reduced pressure. This will create a thin film of the PROTAC-polymer mixture on the wall of the flask.

• Drying: Further dry the solid film in a vacuum oven overnight at a moderate temperature (e.g., 40 °C) to remove all residual solvent. This step is critical.

• Harvesting: Carefully scrape the dried ASD film from the flask.

• Processing: Gently grind the collected solid into a fine, uniform powder using a mortar and pestle.

• Characterization (Optional but Recommended): Confirm the amorphous nature of your dispersion using techniques like Differential Scanning Calorimetry (DSC) or Powder X-ray Diffraction (PXRD). The absence of a sharp melting peak in DSC is indicative of an amorphous state.

• Solubility Testing: Compare the dissolution profile of the ASD powder to the crystalline PROTAC in your desired aqueous buffer to confirm the enhancement in solubility and dissolution rate.

References

[] BOC Sciences. MeNH-PEG4-NHMe | CAS 72236-27-2. [3] National Institutes of Health (NIH). Proteolysis-Targeting Chimera (PROTAC) Delivery System: Advancing Protein Degraders towards Clinical Translation. [13] Mtoz Biolabs. PROTAC Molecules Activity and Efficacy Evaluate Service. [15] ACS Publications. Designing Soluble PROTACs: Strategies and Preliminary Guidelines. Journal of Medicinal Chemistry. [8] BenchChem. Technical Support Center: Troubleshooting Solubility Issues with Thalidomide-O-PEG5-Acid PROTACs. [5] BenchChem. dealing with PROTAC aggregation in experimental buffers. [] BOC Sciences. PROTAC Solubility and Stability Testing. [10] National Institutes of Health (NIH). PEG: The Magic Bullet for Biophysical Analysis of Highly Aggregating Small Molecules in Aqueous Solutions. RSC Publishing. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Med. Chem., 2022,13, 1195-1202. [2] ChemRxiv. Breaking Barriers in PROTAC Design: Improving Solubility of USP7-Targeting Degraders. [11] Pharma Excipients. Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs. [4] MDPI. PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation. Pharmaceutics 2024, 16(2), 209. [7] BenchChem. Troubleshooting low yield in PROTAC synthesis using PEG linkers. [12] MDPI. Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs. Pharmaceutics 2023, 15(1), 223. [6] National Institutes of Health (NIH). Current strategies for the design of PROTAC linkers: a critical review.

Sources

• 2. chemrxiv.org [chemrxiv.org]
• 3. Proteolysis-Targeting Chimera (PROTAC) Delivery System: Advancing Protein Degraders towards Clinical Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03761K [pubs.rsc.org]
• 10. PEG: The Magic Bullet for Biophysical Analysis of Highly Aggregating Small Molecules in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pharmaexcipients.com [pharmaexcipients.com]
• 12. mdpi.com [mdpi.com]
• 13. PROTAC Molecules Activity and Efficacy Evaluate Service | MtoZ Biolabs [mtoz-biolabs.com]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Flash Chromatography for PEG-Diamine Purification

Welcome to the technical support center for the purification of PEG-diamines using flash chromatography. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting strategies. Our goal is to move beyond simple protocols and offer a deeper understanding of the principles at play, enabling you to optimize your purification processes effectively.

Introduction: The Challenge of Purifying PEG-Diamines

Poly(ethylene glycol) (PEG) diamines are valuable bifunctional linkers and building blocks in bioconjugation, drug delivery, and materials science. Their purification, however, presents a unique set of challenges. The hydrophilic PEG backbone imparts high polarity and water solubility, while the terminal primary amine groups are basic and prone to strong interactions with the stationary phase. These characteristics often lead to issues such as peak tailing, poor resolution, and difficulty in predicting elution behavior. This guide will provide you with the expertise to navigate these challenges and achieve high-purity PEG-diamines.

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying PEG-diamines by flash chromatography?

For most applications involving PEG-diamines, normal-phase silica gel is the recommended stationary phase.[1][2] While it may seem counterintuitive to use a polar stationary phase for a polar molecule, the separation is governed by the interaction of the polar amine groups and the PEG ether oxygens with the acidic silanol groups on the silica surface.[3]

For highly polar PEG-diamines or when normal-phase chromatography fails to provide adequate separation, reverse-phase (C18-functionalized silica) can be a viable alternative.[4][5] In reverse-phase chromatography, the separation mechanism is based on hydrophobic interactions, and more polar compounds will elute earlier.

Q2: What mobile phase should I use for purifying PEG-diamines on silica gel?

A common and effective mobile phase system is a gradient of dichloromethane (DCM) or chloroform and methanol .[1] Due to the polar nature of PEG-diamines, a strong polar solvent like methanol is necessary to elute the compound from the silica gel.

Crucially, the addition of a basic modifier is essential to prevent peak tailing. The free silanol groups on the surface of silica gel are acidic and can strongly interact with the basic amine groups of the PEG-diamine, leading to broad, tailing peaks. To counteract this, a small amount of a basic additive, such as ammonium hydroxide or triethylamine (TEA) , should be included in the mobile phase.[1] A typical starting point is to add 0.5-2% of a concentrated ammonium hydroxide solution or TEA to the methanol portion of your mobile phase.

Q3: How do basic additives like ammonium hydroxide or triethylamine improve peak shape?

Basic additives improve the chromatography of amines on silica gel through a mechanism of competitive binding and suppression of unwanted interactions.[6][7] The acidic silanol groups (Si-OH) on the silica surface can protonate the basic amine groups of the PEG-diamine, leading to strong ionic interactions that cause peak tailing.[7]

Ammonium hydroxide or triethylamine, being stronger bases, will preferentially interact with the acidic silanol groups, effectively "passivating" the stationary phase.[6] This minimizes the strong adsorption of the PEG-diamine, allowing it to elute more symmetrically. The protonated triethylamine can also compete with the protonated analyte for the ionized silanol groups, further reducing retention and improving peak shape.[6]

Q4: How can I visualize my PEG-diamine on a TLC plate?

Due to the lack of a strong chromophore, PEG-diamines are often not visible under UV light.[8] The most effective method for visualizing primary amines is staining with a ninhydrin solution .[9][10] After dipping the TLC plate in the ninhydrin solution and gently heating, primary amines will appear as distinct purple or reddish spots.[9][10][11]

Experimental Protocol: Ninhydrin Stain Preparation

• Ingredients:

  • Ninhydrin: 0.3 g

  • n-Butanol: 100 mL

  • Acetic Acid: 3 mL

• Procedure: Dissolve 0.3g of ninhydrin in 100 mL of n-butanol. Add 3 mL of acetic acid to the solution and mix well.[10] Store the solution in a dark, well-sealed container.

Troubleshooting Guide

This section addresses common problems encountered during the flash chromatography purification of PEG-diamines.

Problem	Potential Cause(s)	Troubleshooting Steps & Explanations
Severe Peak Tailing	Strong interaction between the amine groups and acidic silica.	1. Add a basic modifier: Incorporate 0.5-2% ammonium hydroxide or triethylamine into your mobile phase (specifically in the polar solvent component, e.g., methanol). This will neutralize the acidic silanol groups on the silica surface.[1][12] 2. Increase the concentration of the basic modifier: If you are already using a basic modifier, a slight increase in its concentration may improve peak shape.
Poor or No Separation	Inappropriate mobile phase polarity.	1. Optimize your gradient: If your compounds are eluting too quickly (at the solvent front), start with a less polar mobile phase (e.g., 100% DCM) and gradually increase the percentage of methanol. A slow, shallow gradient is often more effective for separating polar compounds.[1] 2. Try a different solvent system: Consider replacing methanol with ethanol or isopropanol, which have different selectivities and may improve separation. A mixture of alcohols can also be effective.[1]
Compound is Insoluble in the Initial Mobile Phase	High polarity of the PEG-diamine.	1. Use dry loading: Dissolve your crude sample in a solvent in which it is highly soluble (e.g., methanol or DCM). Add silica gel (2-3 times the mass of your sample) to this solution and evaporate the solvent to obtain a free-flowing powder.[13][14] This powder can then be loaded directly onto the top of your column. Dry loading prevents the sample from precipitating at the top of the column and often leads to sharper peaks and better separation.[13]
No Compound Elutes from the Column	Compound is irreversibly adsorbed to the silica gel.	1. Increase the mobile phase polarity: Run a high concentration of methanol (e.g., 20-30%) with your basic modifier to try and elute the compound. 2. Check compound stability: Your compound may be degrading on the silica. You can test this by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting it to see if any new spots appear.[15] If it is unstable, consider using a less acidic stationary phase like alumina or a deactivated silica gel.[2]
Streaky Spots on TLC and Broad Peaks on the Column	Sample overload or secondary interactions.	1. Load less material: Overloading the column can lead to band broadening. Reduce the amount of crude material you are loading. 2. Ensure adequate basic modifier: Streaking on TLC is a strong indicator of unwanted interactions with the silica. Ensure your TLC developing chamber and your column's mobile phase contain a basic modifier.

Recommended Flash Chromatography Conditions

The optimal conditions for purifying PEG-diamines will vary depending on the molecular weight and the nature of any other functional groups present. The following table provides recommended starting conditions for method development.

Parameter	Condition	Rationale & Expert Insights
Stationary Phase	Normal-Phase Silica Gel	Provides good selectivity for polar compounds with amine functionalities.
Mobile Phase A	Dichloromethane (DCM) or Chloroform	A non-polar solvent to control the initial retention of the compound.
Mobile Phase B	Methanol with 1% v/v Ammonium Hydroxide or Triethylamine	A polar solvent to elute the PEG-diamine. The basic modifier is critical for good peak shape.
Gradient Profile	Low MW PEG-diamine (<1 kDa): 0-15% B over 20 column volumes.	A slower, more shallow gradient is generally required for better resolution of these highly polar molecules.
Medium MW PEG-diamine (1-5 kDa): 0-25% B over 20 column volumes.	As the molecular weight increases, a slightly steeper gradient may be necessary to ensure timely elution.
High MW PEG-diamine (>5 kDa): 0-40% B over 20 column volumes.	Higher molecular weight PEGs will require a stronger mobile phase to elute.
Sample Loading	Dry Loading	Recommended for all PEG-diamines to ensure the best peak shape and resolution, especially if the compound is not fully soluble in the initial mobile phase.[13]
Detection	TLC with Ninhydrin Staining	For fraction analysis, as PEG-diamines are typically not UV-active.

Experimental Protocol: Dry Loading a PEG-Diamine Sample

• Dissolve your crude PEG-diamine sample in a minimal amount of a suitable solvent (e.g., methanol or dichloromethane).

• Add silica gel to the solution (approximately 2-3 times the mass of your crude sample).[13]

• Thoroughly mix the slurry to ensure the sample is evenly adsorbed onto the silica.

• Remove the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.

• Carefully load the resulting powder onto the top of your pre-equilibrated flash chromatography column.

Workflow & Logic Diagrams

Method Development Workflow for PEG-Diamine Purification

Caption: A logical workflow for developing a flash chromatography method for PEG-diamine purification.

Troubleshooting Logic for Peak Tailing

Caption: A decision tree for troubleshooting peak tailing in PEG-diamine flash chromatography.

References

• Biotage. (2023, January 31). How to purify peptides using a step gradient in flash column chromatography. [Link]

• Reddit r/chempros. (2022, June 4). Chromatography of PEG containing compounds. [Link]

• Biotage. Reversed-Phase Flash Purification. [Link]

• EPFL. TLC Visualization Reagents. [Link]

• Chemtips. (2013, January 29). Dry Loading in Flash Chromatography. [Link]

• Google Patents. (2015).

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• PubMed. (2004). Reversed-phase HPLC of peptides: Assessing column and solvent selectivity on standard, polar-embedded and polar endcapped columns. [Link]

• PubMed. (2007). Silica-polyethylene glycol matrix synthesis by sol-gel method and evaluation for diclofenac diethyloammonium release. [Link]

• National Institutes of Health. (2021). A Facile Strategy for the High Yielding, Quantitative Conversion of Polyglycol End-Groups to Amines. [Link]

• Biotage. (2019, September 17). Preparation and use of an internal dry loading device for flash chromatography. [Link]

• Teledyne ISCO. Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. [Link]

• SCION Instruments. HPLC Troubleshooting Guide. [Link]

• Interchim. (2018, November 27). Peptides purification development in Reverse Phase. [Link]

• The Sarpong Group. Dyeing Reagents for Thin-Layer and Paper Chromatography. [Link]

• European Patent Office. (2014). PURIFICATION METHOD FOR POLYETHYLENE GLYCOL HAVING A SINGLE AMINO GROUP. [Link]

• Sorbtech. (2023, April 7). HOW TO: Sample loading methods in flash chromatography. [Link]

• ResearchGate. (2020). Separation of polyethylene glycols and their amino-substituted derivatives by high-performance gel filtration chromatography at low ionic strength with refractive index detection. [Link]

• Phenomenex. (2022, June 25). Reversed-Phase Selectivity for Peptide Mapping. [Link]

• PubMed. (2004). Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid. [Link]

• ScienceDirect. (2009). Synthesis of poly(ethylene glycol) (PEG)-grafted colloidal silica particles with improved stability in aqueous solvents. [Link]

• Phenomenex. Troubleshooting Guide. [Link]

• ResearchGate. (2018). Analytical Methods to Qualify and Quantify PEG and PEGylated Biopharmaceuticals. [Link]

• Teledyne ISCO. Sample Loading Techniques for Large Scale Flash Chromatography. [Link]

• Chromatography Today. (2018, November 27). Reversed-Phase Liquid Chromatography for the Separation and Purification of Peptides and Proteins. [Link]

• University of Rochester, Department of Chemistry. Chromatography: The Solid Phase. [Link]

• MDPI. (2021). Effect of Silica Nanoparticles Blocked with Epoxy Groups on the Crosslinking and Surface Properties of PEG Hydrogel Films. [Link]

• University of Rochester, Department of Chemistry. Magic Formulas: TLC Stains. [Link]

• ACS Publications. (2016). Evaluation of High-Yield Purification Methods on Monodisperse PEG-Grafted Iron Oxide Nanoparticles. [Link]

• University of Rochester, Department of Chemistry. Magic Formulas: TLC Stains. [Link]

• YouTube. (2022, December 23). Effect of Triethylamine in the Mobile Phase on the Retention in RPLC. [Link]

• Atlantis Press. (2017). Synthesis and characterization of amino-terminated polyethylene glycol functionalized mesoporous silica nanoparticles. [Link]

• Reddit r/chempros. (2022, April 18). Triethylammonium after flash chromatography. [Link]

• National Institutes of Health. (2023). Biocompatible Silica-Polyethylene Glycol-Based Composites for Immobilization of Microbial Cells by Sol-Gel Synthesis. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. Chromatography [chem.rochester.edu]
• 3. Biocompatible Silica-Polyethylene Glycol-Based Composites for Immobilization of Microbial Cells by Sol-Gel Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selekt.biotage.com [selekt.biotage.com]
• 5. Peptides purification development in Reverse Phase [blog.interchim.com]
• 6. Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. TLC stains [reachdevices.com]
• 10. Magic Formulas [chem.rochester.edu]
• 11. epfl.ch [epfl.ch]
• 12. phenomenex.com [phenomenex.com]
• 13. sorbtech.com [sorbtech.com]
• 14. teledyneisco.com [teledyneisco.com]
• 15. Chromatography [chem.rochester.edu]

Reference Data & Comparative Studies

Comparative Stability Analysis: Secondary Amine (Alkylation) vs. Primary Amine (Acylation) PEG Linkers

Executive Summary

In the development of PEGylated protein therapeutics, the choice of conjugation chemistry dictates the stability, pharmacokinetics, and biological activity of the final construct. This guide compares the two dominant amine-targeting strategies: Acylation (via NHS esters yielding Amide linkages) and Reductive Alkylation (via Aldehydes yielding Secondary Amine linkages).

While NHS-based acylation is the industry standard for speed and simplicity, reductive alkylation offers superior stability and preservation of protein charge. This guide provides the mechanistic rationale, experimental data, and protocols necessary to select the optimal linker strategy for your specific drug candidate.

Mechanistic Comparison

The fundamental difference lies in the resulting chemical bond and the electrostatic impact on the protein surface.

Feature	Primary Amine Strategy (Acylation)	Secondary Amine Strategy (Alkylation)
Reagent	PEG-NHS Ester (N-hydroxysuccinimide)	PEG-Aldehyde (with NaCNBH₃)
Resulting Linkage	Amide Bond (-CO-NH-)	Secondary Amine (-CH₂-NH-)
Charge Effect	Neutralizes Charge: Converts cationic amine to neutral amide.	Retains Charge: Secondary amine remains protonated (cationic) at physiological pH.
Selectivity	Low (Random Lysine attachment)	High (N-terminal specificity possible at pH 5-6)
Linker Stability	High (Susceptible to specific amidases)	Ultra-High (Resistant to hydrolysis & proteolysis)

Reaction Pathway Visualization

The following diagram illustrates the chemical divergence between the two pathways.

Figure 1: Divergent chemical pathways for PEGylation.[1] Note the charge retention in the Alkylation pathway (Green) vs. charge neutralization in Acylation (Red).

Stability & Performance Analysis

Hydrolytic and Enzymatic Stability

• Amide Linkages (NHS-derived): While chemically stable in buffer, amide bonds can be substrates for endogenous proteases and amidases in vivo. Furthermore, the loss of positive charge can induce conformational changes that expose hydrophobic patches, leading to aggregation-induced instability.

• Secondary Amine Linkages (Aldehyde-derived): The C-N single bond formed via reductive amination is not a natural substrate for mammalian peptidases. It is chemically inert to hydrolysis under physiological conditions.

The "Charge Shielding" Advantage

A critical, often overlooked factor is the Isoelectric Point (pI) .

• NHS-PEG: Modifying 5-10 Lysines can significantly lower the protein's pI, potentially reducing solubility and altering renal clearance.

• Aldehyde-PEG: Retains the cationic nature of the amine. The secondary amine remains protonated at pH 7.4. This preservation of surface charge often results in superior bioactivity and reduced aggregation compared to amide-linked analogs.

Comparative Data Summary

Parameter	Amide Linker (NHS)	Secondary Amine Linker (Aldehyde)
Hydrolysis Half-life (pH 7.4)	Stable (>100h)	Very Stable (>500h)
Proteolytic Resistance	Moderate	High
Aggregation Tendency	Higher (due to charge loss)	Lower (maintains solubility)
In Vivo Half-Life Impact	Extended	Extended + Improved Bioavailability

Experimental Protocols

To validate these claims in your own lab, use the following standardized protocols.

Protocol A: NHS-PEG Conjugation (Amide Formation)

Best for: Rapid screening, non-specific modification.

• Buffer Prep: Prepare 50 mM Phosphate Buffer, pH 8.0. (Avoid amines like Tris or Glycine).

• Solubilization: Dissolve protein at 1-5 mg/mL.

• Activation: Dissolve PEG-NHS ester in dry DMSO immediately before use.

• Reaction: Add PEG-NHS to protein (Molar ratio 10:1 to 50:1 depending on desired PEGylation degree).

• Incubation: Incubate at Room Temperature (RT) for 1-2 hours with gentle shaking.

• Quenching: Add 1M Tris-HCl (pH 8.0) to a final concentration of 50 mM to quench unreacted NHS.

• Purification: Dialysis or Size Exclusion Chromatography (SEC) to remove free PEG.

Protocol B: Reductive Amination (Secondary Amine Formation)

Best for: Maximum stability, N-terminal specificity (at pH 5-6), charge retention.

• Buffer Prep:

  • For N-terminal specificity: 100 mM Sodium Acetate, pH 5.5.

  • For General Lysine: 50 mM Phosphate Buffer, pH 7.5.

• Reaction Setup: Mix Protein (1-5 mg/mL) with PEG-Aldehyde (Molar ratio 5:1 to 20:1).

• Reducing Agent: Add Sodium Cyanoborohydride (NaCNBH₃) to a final concentration of 20 mM.

  • Note: NaCNBH₃ is specific for the imine (Schiff base) and will not reduce the aldehyde or protein disulfides significantly.

• Incubation: Incubate at 4°C overnight or RT for 4-6 hours. (Slower kinetics than NHS).

• Quenching: Add 1M Glycine or Tris.

• Purification: SEC or Ion Exchange Chromatography (IEX). Note: IEX is more effective here as charge variants are minimized.

Protocol C: Stability Stress Test Workflow

The following workflow allows you to objectively compare the stability of the two conjugates.

Figure 2: Experimental workflow for validating linker stability under physiological and stress conditions.

Expert Insights & Recommendations

• Choose NHS-PEG (Amide) if:

  • You are in early-stage screening and need to generate conjugates rapidly.

  • The protein is extremely unstable in the presence of reducing agents (though NaCNBH₃ is mild).

  • You do not require site-specificity.

• Choose Aldehyde-PEG (Secondary Amine) if:

  • Stability is paramount: You observe linker degradation or aggregation in serum with NHS-PEG.

  • Bioactivity is sensitive to charge: The target receptor interaction relies on surface electrostatics.

  • N-Terminal Specificity is required: You need a homogeneous product (mono-PEGylated) to simplify regulatory CMC (Chemistry, Manufacturing, and Controls).

References

• Harris, J. M., & Chess, R. B. (2003). Effect of pegylation on pharmaceuticals.[2][3][4][5][6][7][8] Nature Reviews Drug Discovery, 2(3), 214–221. Link

• Kinstler, O., et al. (1996). Mono-N-terminal poly(ethylene glycol)-protein conjugates.[9] Advanced Drug Delivery Reviews, 54(4), 477-485. Link

• Roberts, M. J., Bentley, M. D., & Harris, J. M. (2002). Chemistry for peptide and protein PEGylation. Advanced Drug Delivery Reviews, 54(4), 459–476. Link

• Pasut, G., & Veronese, F. M. (2012). State of the art in PEGylation: the great versatility achieved after forty years of research. Journal of Controlled Release, 161(2), 461-472. Link

Sources

• 1. creativepegworks.com [creativepegworks.com]
• 2. Impact of the PEG length and PEGylation site on the structural, thermodynamic, thermal, and proteolytic stability of mono‐PEGylated alpha‐1 antitrypsin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creativepegworks.com [creativepegworks.com]
• 4. researchgate.net [researchgate.net]
• 5. Site-Specific PEGylation of Therapeutic Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. PEGylated therapeutics in the clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Comparative Guide: MeNH-PEG4-NHMe vs. Standard PEG Diamines in Drug Linker Design

[1]

Executive Summary

In the optimization of heterobifunctional molecules—particularly PROTACs (Proteolysis Targeting Chimeras) and Antibody-Drug Conjugates (ADCs)—the linker is no longer viewed as a passive spacer.[1][2] It is a critical determinant of physicochemical properties.[1]

While standard primary amine PEGs (

) remain the industry baseline, MeNH-PEG4-NHMe ( -dimethyl-PEG4-diamine) offers a strategic advantage by generating tertiary amide linkages upon conjugation.[1] This structural shift significantly enhances membrane permeability and metabolic stability by eliminating hydrogen bond donors (HBDs) and introducing steric protection against proteolytic cleavage.[1]

This guide analyzes the mechanistic advantages of MeNH-PEG4-NHMe and provides experimental frameworks for validating its performance over standard alternatives.[1]

Chemical Architecture & Mechanistic Logic[1]

The core differentiator lies in the amine substitution and the resulting amide bond formed during ligand conjugation.[1]

Structural Comparison

Feature	Standard PEG Diamine	MeNH-PEG4-NHMe
Chemical Structure
Amine Type	Primary ( )	Secondary ( )
Conjugation Product	Secondary Amide ( )	Tertiary Amide ( )
H-Bond Donors (Linkage)	2 (One per amide)	0 (Fully alkylated)
Rotational Barrier	Moderate (Trans-amide preferred)	High (Cis/Trans equilibrium)

Visualization: Linkage Formation

The following diagram illustrates the divergent chemical pathways and the resulting structural motifs.

Caption: Divergent synthesis pathways showing the elimination of Hydrogen Bond Donors (HBD) when using MeNH-PEG4-NHMe.

Performance Advantages

A. Enhanced Membrane Permeability (The "Chameleon" Effect)

For "Beyond Rule of 5" (bRo5) compounds like PROTACs, cell permeability is often the bottleneck.[1]

• Mechanism: Passive diffusion through the lipid bilayer is penalized by the desolvation energy required to break hydrogen bonds with water.[1]

• The MeNH Advantage: By forming a tertiary amide, MeNH-PEG4-NHMe removes the amide N-H proton.[1] This reduces the number of H-bond donors (HBD) by 2 for a bifunctional linker.[1]

• Impact: Lower HBD count directly correlates with improved passive permeability (PAMPA/Caco-2 data), allowing the molecule to traverse cell membranes more efficiently.[1]

B. Metabolic Stability (Proteolysis Resistance)

Linkers are susceptible to enzymatic cleavage by serum proteases/amidases, leading to premature release of the warhead or E3 ligand.[1]

• Mechanism: Many proteases require an accessible N-H group for the catalytic triad to function or for substrate recognition.[1]

• The MeNH Advantage: The

  -methyl group introduces steric hindrance around the carbonyl carbon and removes the critical N-H proton, rendering the linkage highly resistant to enzymatic hydrolysis.

C. Conformational Control

• Mechanism: Secondary amides predominantly exist in the trans conformation.[1] Tertiary amides (

  -methylated) exist as an equilibrium of cis and trans rotamers.[1]

• The MeNH Advantage: This "collapsed" or dynamic conformational profile can facilitate the formation of the intramolecular hydrogen bonds required to hide polar surface area (PSA) during membrane transit, further boosting permeability.

Experimental Validation Protocols

To objectively verify these advantages in your specific drug candidate, perform the following comparative assays.

Protocol 1: Comparative Conjugation Efficiency

Secondary amines are more sterically hindered than primary amines.[1] This protocol ensures efficient coupling for MeNH-PEG.[1]

Reagents:

• Carboxylic Acid Ligand (1.0 equiv)[1]

• Linker: MeNH-PEG4-NHMe vs.

  -PEG4- (1.0 equiv)[1]

• Coupling Agent: HATU (1.2 equiv) or COMU (1.2 equiv)[1]

• Base: DIPEA (3.0 equiv)[1]

• Solvent: DMF (Anhydrous)[1]

Step-by-Step Workflow:

• Activation: Dissolve Ligand and DIPEA in DMF. Add HATU and stir for 5 minutes at

  to form the activated ester.

• Addition: Add the PEG diamine (MeNH or Standard) dropwise.[1]

  • Note: MeNH-PEG may require allowing the reaction to warm to Room Temperature (RT) or

    due to steric hindrance, whereas -PEG reacts instantly at .[1]

• Monitoring: Monitor via LC-MS at T=1h, 4h, and 12h.

• Observation: Quantify conversion. If MeNH conversion is <50% at 4h, add a second portion of HATU/Base.[1]

Protocol 2: Plasma Stability Assay

Validates the metabolic stability of the Tertiary Amide vs. Secondary Amide.

Materials:

• Pooled Human/Mouse Plasma.[1]

• Test Compounds: Ligand-MeNH-PEG-Ligand vs. Ligand-

  -PEG-Ligand.

• Internal Standard (e.g., Tolbutamide).[1]

Procedure:

• Preparation: Spike test compounds into plasma to a final concentration of

  .

• Incubation: Incubate at

  in a shaking water bath.

• Sampling: Aliquot samples at T=0, 30, 60, 120, and 240 minutes.

• Quenching: Precipitate proteins with ice-cold Acetonitrile containing Internal Standard. Centrifuge (4000g, 10 min).

• Analysis: Analyze supernatant via LC-MS/MS. Plot % Remaining vs. Time.[1]

• Expected Result: MeNH-linked conjugates should show

  remaining at T=240m, whereas standard amide linkers may show degradation depending on the ligand context.[1]

Protocol 3: PAMPA (Parallel Artificial Membrane Permeability Assay)

Quantifies the permeability benefit.

• Donor Plate: Load test compounds (

  in PBS/DMSO) into the donor wells.

• Membrane: Coat the PVDF membrane filter with

  Lecithin/Dodecane solution.[1]

• Acceptor Plate: Fill with PBS (pH 7.4).

• Incubation: Sandwich plates and incubate for 4 hours at RT in a humidity chamber.

• Quantification: Measure concentration in Donor and Acceptor wells via LC-MS.

• Calculation: Calculate Effective Permeability (

  ).

  • Target: MeNH-PEG variants typically exhibit

    higher than primary amine analogs.[1]

Data Summary Template

Use this table to organize your internal data when presenting to stakeholders.

Metric	Standard PEG ( )	MeNH-PEG ( -Me)	Interpretation
LogD (pH 7.4)	Value	Value + 0.5	MeNH increases lipophilicity slightly.[1]
H-Bond Donors	2	0	Critical for permeability.[1]
Plasma	X hours	> 2X hours	Tertiary amide resists hydrolysis.[1]
PAMPA	cm/s	cm/s	Improved passive diffusion.[1]
Conjugation Yield	High (>90%)	Moderate (>75%)	Slower kinetics, but scalable.[1]

References

• BroadPharm. MeNH-PEG Product Guide: Methylamino PEG Linkers for Bioconjugation.[1][3] BroadPharm Catalog.[1] Link

• Foley, C. A., et al. (2020).[1] Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Journal of Medicinal Chemistry.[1] Link[1]

• Atilaw, Y., et al. (2021).[1] Linker-Dependent Folding Rationalizes PROTAC Cell Permeability.[1] ACS Central Science.[1] Link[1]

• BOC Sciences. Alkyl Linkers in PROTACs - Improve Permeability & PK. BOC Sciences Technical Guides.[1]

• Verma, S., et al. (2020).[1] Synthesis of secondary and tertiary amides without coupling agents.[1][4] Chemical Science.[1][4] Link

Sources

• 1. N,N-Dimethylpiperidin-4-amine | C7H16N2 | CID 417391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. precisepeg.com [precisepeg.com]
• 3. MeNH-PEG, Methylamino PEG, PEG reagent | BroadPharm [broadpharm.com]
• 4. Synthesis of secondary and tertiary amides without coupling agents from amines and potassium acyltrifluoroborates (KATs) - Chemical Science (RSC Publishing) [pubs.rsc.org]

Technical Guide: Validating Tertiary Amide Bond Formation with MeNH-PEG4-NHMe

Executive Summary: The "Methyl Effect" in Linker Design

In the development of heterobifunctional degraders (PROTACs) and Antibody-Drug Conjugates (ADCs), the linker is no longer viewed as a passive spacer. It is a determinant of physicochemical properties.

MeNH-PEG4-NHMe (Bis-methylamino-PEG4) represents a strategic shift from standard primary amine linkers (

). By utilizing secondary amines at both termini, this linker forms tertiary amides upon conjugation. This modification eliminates the amide hydrogen bond donor, significantly improving membrane permeability and resistance to proteolytic degradation—a phenomenon often termed the "Methyl Effect."

However, the synthesis of tertiary amides is kinetically disfavored compared to secondary amides due to steric hindrance at the nucleophilic nitrogen. This guide provides an objective comparison of this linker against standard alternatives and details a self-validating protocol for its successful conjugation and characterization.

Part 1: Comparative Analysis of Linker Architectures

The choice between a secondary amine linker (MeNH-PEG) and a primary amine linker (

) is a trade-off between synthetic ease and biological performance .

Table 1: Performance Matrix of Amide-Based Linkers

Feature	MeNH-PEG4-NHMe (Focus)	-PEG4- (Standard)	Piperazine / Rigid Linkers
Resulting Bond	Tertiary Amide ( )	Secondary Amide ( )	Tertiary Amide (Cyclic)
H-Bond Donors	Zero (High Permeability)	Two (Lower Permeability)	Zero (High Permeability)
Proteolytic Stability	High (Sterically blocked)	Low (Protease accessible)	High
Synthetic Difficulty	High (Steric hindrance)	Low (Fast kinetics)	Medium (Nucleophilic but rigid)
Conformation	Flexible (Cis/Trans Rotamers)	Flexible (Predominantly Trans)	Rigid / Defined Vector
Solubility	Excellent (PEG + Methyl)	Good (PEG)	Moderate to Low

The Causality of Choice[1]

• Choose MeNH-PEG4-NHMe when: Your payload is cell-permeability limited, or you observe rapid metabolic cleavage of the linker in plasma stability assays.

• Choose

  -PEG4- when: You require rapid prototyping and the payload is already highly permeable.

Part 2: Strategic Synthesis Protocol

The Steric Challenge

The secondary amine in MeNH-PEG4-NHMe is sterically encumbered.[1] Standard EDC/NHS coupling often fails to drive this reaction to completion, leading to hydrolysis of the active ester before the amine can attack.

Recommended Coupling System: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or Acid Chloride activation.

Protocol: HATU-Mediated Tertiary Amide Formation

This protocol assumes the coupling of a Carboxylic Acid (R-COOH) to MeNH-PEG4-NHMe.

• Activation (In Situ):

  • Dissolve R-COOH (1.0 eq) in anhydrous DMF (0.1 M concentration).

  • Add HATU (1.1 eq) and HOAt (1.1 eq - optional but recommended for difficult couplings).

  • Add DIPEA (Diisopropylethylamine, 3.0 eq).

  • Critical: Stir for 5–10 minutes. The solution should turn slightly yellow. Do not skip this pre-activation; it ensures the formation of the highly reactive At-ester.

• Nucleophilic Attack:

  • Add MeNH-PEG4-NHMe (1.2 eq if mono-substitution is desired; adjust stoichiometry if bis-substitution is the goal).

  • Note: If doing mono-substitution, add the activated acid dropwise to an excess of the linker to prevent dimerization.

• Reaction Monitoring:

  • Stir at Room Temperature (RT) for 2–4 hours.

  • Troubleshooting: If conversion is <50% by LCMS after 4 hours, do not add more HATU. Instead, heat to 40°C. Adding more HATU to a stalled reaction often leads to guanidinylation of the amine.

• Workup:

  • Dilute with EtOAc, wash with 5% LiCl (aq) to remove DMF, followed by sat.

    and brine.

Part 3: The Self-Validating Analytical System

Validating tertiary amides requires a specific analytical lens because they exhibit rotamerism . The

bond has restricted rotation, leading to distinct cis and trans conformers that appear as separate species in NMR and sometimes HPLC.

The "Rotamer Trap" (Scientific Integrity Check)

A common error is mistaking rotamers for impurities. A self-validating system distinguishes the two.

1. NMR Validation ( and )

• The Diagnostic Signal: Look for the N-Methyl singlet. In a tertiary amide, this typically appears between 2.8 – 3.1 ppm .

• The Rotamer Check: You will likely see two unequal singlets for the N-Methyl group (e.g., ratio 3:1).

  • Experiment: Run the NMR at elevated temperature (e.g., 50°C or 60°C in DMSO-

    ).

  • Result: If the peaks coalesce into a single sharp peak (or broaden significantly), they are rotamers. If they remain distinct and sharp, they are impurities.

2. LC-MS Validation

• Mass Shift: Confirm the parent ion

  .

• Isotopic Pattern: Ensure the isotopic distribution matches the chlorinated/brominated payload (if applicable).

• Retention Time: Tertiary amides are generally more hydrophobic (later retention) than their secondary amide counterparts due to the capping of the N-H bond.

Part 4: Visualization of Workflows

Diagram 1: Reaction Mechanism & Steric Logic

This diagram illustrates the pathway and the specific steric clash that necessitates high-efficiency coupling reagents like HATU.

Caption: Kinetic pathway of tertiary amide formation highlighting the steric barrier imposed by the N-methyl group.

Diagram 2: The Self-Validating Analytical Workflow

This diagram guides the researcher through the decision process to distinguish successful synthesis from impurity formation.

Caption: Decision tree for validating tertiary amide structure via Variable Temperature (VT) NMR.

References

• Burke, M. D., & Schreiber, S. L. (2004). A Planning Strategy for Diversity-Oriented Synthesis. Angewandte Chemie International Edition, 43(1), 46–58. [Link]

  • Context: Discusses the impact of stereochemistry and conformational rigidity (rotamers) in library synthesis.

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. [Link]

  • Context: The authoritative source for amide bond formation protocols (H

• Fischer, P. M. (2003). The design, synthesis and application of stereochemically defined and conformationally constrained N-methylated peptide and peptidomimetic libraries. International Journal of Peptide Research and Therapeutics, 10, 183–196. [Link]

  • Context: Detailed analysis of N-methylation effects on peptide/linker conform

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177. [Link]

  • Context: Industrial validation of HATU/HOAt superiority for sterically hindered amine couplings.

Sources

• 1. researchgate.net [researchgate.net]

Comparative Solubility Guide: MeNH-PEG4-NHMe vs. Alkyl Linkers

[1][2]

Executive Summary

This technical guide compares the solubility profiles of MeNH-PEG4-NHMe (a hydrophilic polyethylene glycol-based linker) against equivalent Alkyl Linkers (hydrophobic hydrocarbon chains).[1][2]

For researchers in drug discovery—specifically PROTAC and ADC development—the choice between these linkers is rarely about solubility alone. It is a strategic trade-off: PEG linkers offer superior aqueous solubility and reduced aggregation, while Alkyl linkers can paradoxically enhance membrane permeability by facilitating "hydrophobic collapse" that shields polar surface area during passive transport.[1][2]

Part 1: Physicochemical Profiling

To understand the solubility divergence, we must analyze the structural mechanisms governing solvation.

Structural Comparison

• MeNH-PEG4-NHMe: Contains repeating ethylene glycol units (

  ).[1][2] The ether oxygens act as hydrogen bond acceptors, creating a tightly bound "hydration shell" of water molecules.

• Alkyl Linkers (e.g., C10-C12 diamines): Consist of repeating methylene units (

  ).[1][2][3] These are lipophilic and interact primarily through Van der Waals forces, lacking the capacity to hydrogen bond with water.

Theoretical Solvation Mechanism

The following diagram illustrates the mechanistic difference in aqueous media.

Figure 1: Solvation mechanisms.[1][2] PEG linkers recruit water molecules via hydrogen bonding, whereas alkyl linkers aggregate to minimize water contact.[3]

Part 2: Comparative Performance Data

The following data synthesizes representative physicochemical properties observed in bioconjugation contexts (e.g., linking a Cereblon ligand to a target protein ligand).

Solubility & Lipophilicity Metrics

Feature	MeNH-PEG4-NHMe	Alkyl Analog (C12-Diamine)	Implication
Aqueous Solubility	High (>50 mM)	Low (<0.1 mM)	PEG prevents precipitation of the final conjugate.[1][2]
LogP (Calc)	~ -1.0 to -1.5	> 4.0	PEG lowers the overall lipophilicity of the drug.[1][2]
TPSA (Polar Surface Area)	High (due to Ether O)	Low	High TPSA aids solubility but requires desolvation to cross membranes.[1][2]
Conformation in Water	Extended / Flexible	Collapsed / Aggregated	Alkyl chains may fold onto the payload, masking it.

The "Permeability Paradox"

While PEG wins on solubility, it does not always win on cellular potency.[3]

• PEG Penalty: To cross a cell membrane, the PEG linker must shed its water shell (desolvation), which is energetically costly.[3]

• Alkyl Advantage: Alkyl linkers can undergo "hydrophobic collapse" in the lipid bilayer, effectively hiding the molecule's polarity and improving passive diffusion despite poor water solubility [1].

Part 3: Experimental Protocol (Kinetic Solubility)

To empirically verify the solubility advantage of MeNH-PEG4-NHMe in your specific conjugate, use this self-validating Kinetic Solubility Assay.

Assay Principle

This method measures the compound's ability to remain in solution after rapid dilution from a DMSO stock into an aqueous buffer (PBS), simulating the "crash out" risk during formulation.

Workflow Diagram

Figure 2: Kinetic solubility workflow.[1][2][4] Critical steps include standardized shaking and filtration to remove micro-precipitates.

Step-by-Step Methodology

• Preparation:

  • Prepare a 10 mM stock solution of the PEG-linker conjugate and the Alkyl-linker conjugate in DMSO.

  • Prepare PBS buffer (pH 7.4) .

• Spiking (The Challenge):

  • Pipette 4 µL of DMSO stock into 196 µL of PBS in a 96-well plate (Final conc: 200 µM, 2% DMSO).

  • Control: Pipette 4 µL of DMSO stock into 196 µL of Acetonitrile (ensures 100% solubility for reference).

• Equilibration:

  • Seal plate and shake at 900 rpm for 2 hours at room temperature.

  • Why: This allows time for unstable supersaturated solutions to precipitate (kinetic regime).[1][2]

• Separation:

  • Vacuum filter using a 0.45 µm filter plate (e.g., Millipore MultiScreen) OR centrifuge at 3000g for 20 mins.[1][2][3]

  • Critical Check: If the filtrate is cloudy, filtration failed.[3]

• Quantification:

  • Inject filtrate into HPLC-UV.[1][2]

  • Calculate Solubility:

    [1][2][3]

Part 4: Strategic Recommendations

When to use MeNH-PEG4-NHMe:

• The Payload is Hydrophobic: If your warhead or ligand is highly lipophilic (ClogP > 4), the PEG4 linker is essential to act as a "solubility handle," preventing the PROTAC from aggregating into an insoluble brick [2].

• IV Formulation: If the drug is intended for intravenous delivery, high aqueous solubility is non-negotiable.[2]

When to use Alkyl Linkers:

• Membrane Permeability is the Limiting Factor: If the PEG conjugate dissolves well but shows poor cellular

  , switch to an alkyl linker. The increased lipophilicity may drive better cell entry [3].[2]

• Metabolic Stability: Long PEG chains can be susceptible to oxidative cleavage.[1][2][] Alkyl chains are generally metabolically stable unless they are very long (prone to oxidation at terminal ends) [1].[1][2][]

References

• Wong, Z. Y. D., et al. Linker-Determined Folding and Hydrophobic Interactions Explain a Major Difference in PROTAC Cell Permeability.[1][2][7] ACS Med.[1][2] Chem. Lett. (2025).[1][2][7] Available at: [Link][1][2][3]

• AxisPharm. Kinetic Solubility Assays Protocol. Available at: [Link][1][2][3]

Sources

• 1. m-PEG4-NHS ester | C14H23NO8 | CID 44622261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fmoc-NH-PEG4-CH2COOH | C25H31NO8 | CID 66615355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Modulating Receptor Activity, Immune Response, and Kinetic Solubility: The Impact of Linker Chemistry in Conjugated NOD2/TLR4 Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 7. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

MeNH-PEG4-NHMe proper disposal procedures

MeNH-PEG4-NHMe Proper Disposal & Handling Guide

Part 1: Executive Safety Directive

MeNH-PEG4-NHMe (N,N'-Dimethyl-tetraethylene glycol diamine) is a bifunctional secondary amine linker used in PROTAC® and bioconjugate synthesis.[1][2] While often perceived as a benign PEG derivative, its secondary amine termini and glycol ether backbone dictate its classification as Hazardous Chemical Waste .

Immediate Operational Rules:

• Do NOT dispose of down the drain.[2]

• Segregate as Basic Organic Waste .

• Incompatibility: Strictly isolate from Acids (exothermic reaction) and Nitrosating Agents (forms carcinogenic nitrosamines).[2]

• PPE: Nitrile gloves (double-gloved recommended), safety goggles, and lab coat.[2]

Part 2: Chemical Profile & Hazard Analysis

To ensure safety, we must understand the causality behind the hazards. We treat this molecule based on its functional groups: the Polyether Backbone and the Secondary Amines .

Hazard Identification Table

Feature	Chemical Basis	GHS Hazard Classification (Inferred*)
Corrosivity/Irritation	Secondary Amines ( ) are proton acceptors (bases).[1][2]	Skin Irrit. 2 / Eye Dam. 1 (Causes serious eye damage).[2]
Reproductive Toxicity	Short-chain glycol ethers (Glymes) can metabolize to alkoxy acids.[1][2]	Repr. 1B (May damage fertility or the unborn child).[2]
Reactivity	Basic nitrogen lone pairs.[2]	Incompatible with Strong Acids and Oxidizers.[2][3]

> Note: Specific GHS data for this exact catalog item is often unavailable; these classifications are derived from structural analogs (e.g., Tetraglyme and Diethylamine) to ensure a "Safety First" approach.[1]

Part 3: Step-by-Step Disposal Workflow

This protocol uses a Self-Validating System : at each step, you verify the state of the waste before proceeding.[1][2]

Phase 1: Pre-Disposal Preparation

• Quenching: Unreacted MeNH-PEG4-NHMe does not generally require quenching unless it is part of a reactive mixture (e.g., mixed with NHS esters).[1][2] If pure, dispose directly.[2]

• pH Check: Ensure the waste stream pH is > 8 . Do not mix with acidic waste streams (pH < 4) to prevent heat generation and spattering.[2]

Phase 2: Waste Segregation Logic (Visualized)

This decision tree ensures the chemical ends up in the correct waste stream, preventing dangerous cross-reactions.

Figure 1: Decision Logic for MeNH-PEG4-NHMe Waste Segregation.

Phase 3: Containerization & Labeling

• Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[2] Avoid metal containers if the waste is highly aqueous and basic, as amines can corrode certain alloys over time.

• Labeling:

  • Chemical Name: Write out "MeNH-PEG4-NHMe" and "Dimethyl-tetraethylene glycol diamine". Avoid vague acronyms.

  • Hazard Checkbox: Check "Toxic" and "Corrosive/Basic".[2]

Part 4: Emergency Response (Spills)

In the event of a spill, the primary risk is slipping (PEG is oily) and chemical burns (Amine).

Spill Cleanup Protocol:

• Isolate: Evacuate the immediate area (3-meter radius).[2]

• PPE Up: Wear safety goggles, lab coat, and double nitrile gloves .[2]

• Neutralize (Optional but Recommended): For larger spills (>50mL), apply a weak acid neutralizer (e.g., Citric Acid based) to lower pH, reducing corrosivity. Caution: This may generate mild heat.[2]

• Absorb: Use vermiculite or chem-mats .[2] Do not use paper towels for large pools as they may degrade.[2]

• Clean: Wash the surface with soap and water 3x to remove the oily PEG residue.[2]

Figure 2: Rapid Response Workflow for Laboratory Spills.

References

• National Institutes of Health (NIH) - PubChem. Tetraethylene glycol dimethyl ether (Tetraglyme) Safety Data. Retrieved from

• Fisher Scientific. N,N,N',N'-Tetramethylethylenediamine (TEMED) SDS. (Used as Amine Hazard Analog).[2] Retrieved from [1][2]

• BroadPharm. MeNH-PEG4-NHMe Product Data. Retrieved from [1][2]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from

Sources

• 1. m-PEG4-NHS ester | C14H23NO8 | CID 44622261 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]